1,3-Bis(benzenesulfonyl)propan-2-one

• CAS: 71560-75-3

Core Science & Biosynthesis

1,3-bis(benzenesulfonyl)propan-2-one chemical properties

Technical Whitepaper: The Chemistry, Synthesis, and Application of 1,3-Bis(benzenesulfonyl)propan-2-one

Executive Summary

In the landscape of advanced organic synthesis, the design and utilization of highly activated dinucleophiles are critical for constructing complex molecular architectures. 1,3-Bis(benzenesulfonyl)propan-2-one (also known as 1,3-bis(phenylsulfonyl)acetone) stands out as a potent, symmetrical 1,3-dinucleophile. Driven by the intense electron-withdrawing effects of its flanking sulfonyl groups and central carbonyl, this compound exhibits exceptional alpha-acidity. This technical guide explores its physicochemical profile, provides a self-validating protocol for its synthesis, and analyzes its divergent reactivity—ranging from successful[3+3] and [3+2] annulations to its susceptibility to base-mediated degradation.

Physicochemical Profiling and Structural Causality

The molecular architecture of 1,3-bis(benzenesulfonyl)propan-2-one ( C15​H14​O5​S2​ ) dictates its unique behavior in solution. The central ketone is flanked by two methylene groups, each covalently bound to a bulky, electron-withdrawing benzenesulfonyl moiety.

Causality of Reactivity: The alpha-protons are exceptionally acidic. When deprotonated, the resulting conjugate base is highly stabilized through resonance delocalization into the central carbonyl π -system, as well as through inductive and d-orbital stabilization from the adjacent sulfur atoms. This dual-activation makes the compound an aggressive nucleophile in cross-coupling and annulation cascades, but it also renders the molecule fragile under sustained thermal and basic stress[1].

Table 1: Physicochemical and Spectroscopic Properties | Property | Value | Causality / Significance | | :--- | :--- | :--- | | Molecular Weight | 338.4 g/mol | Standard mass for stoichiometric calculations[1]. | | Melting Point | 156–158 °C | High crystalline lattice energy due to symmetrical structure and polar sulfonyl groups[1]. | | IR (C=O stretch) | 1732 cm⁻¹ | Carbonyl stretch; slightly shifted due to the strong inductive withdrawal of the adjacent sulfonyls[1]. | | IR (S=O stretch) | 1341, 1150 cm⁻¹ | Characteristic asymmetric and symmetric stretching of the sulfone moieties[1]. | | ¹H NMR (CDCl₃) | δ 4.51 (s, 4H) | Alpha protons are highly deshielded by both the carbonyl and sulfonyl groups, reflecting their extreme acidity[1]. | | ¹³C NMR (CDCl₃) | δ 186.4 (C=O), 67.6 (CH₂) | Carbonyl carbon is highly electron-deficient; alpha carbons are deshielded by the adjacent heteroatoms[1]. |

Synthetic Methodology: SN2 Displacement Protocol

The preparation of 1,3-bis(benzenesulfonyl)propan-2-one relies on a double nucleophilic substitution (SN2) of 1,3-dichloroacetone using sodium benzenesulfinate[2].

Figure 1: SN2 synthetic workflow for 1,3-bis(benzenesulfonyl)propan-2-one.

Step-by-Step Self-Validating Protocol

• Objective: To synthesize the target dinucleophile via a double SN2 displacement.

• Causality & Design: Sodium benzenesulfinate acts as an ambident nucleophile. The soft sulfur atom preferentially attacks the soft sp³-hybridized alpha-carbons of the electrophile, establishing the critical C–S bonds. A slight stoichiometric excess (2.2 equiv) is utilized to drive the reaction to completion and prevent the isolation of mono-substituted intermediates[2].

Procedure:

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,3-dichloroacetone (1.0 equiv) in a polar solvent (e.g., ethanol or DMF). Causality: A polar solvent is essential to solvate the inorganic sodium salt while keeping the organic electrophile in solution.

• Nucleophilic Addition: Slowly add sodium benzenesulfinate (2.2 equiv) in portions at room temperature. Causality: Portion-wise addition controls the initial exothermic SN2 displacement and prevents localized depletion of the electrophile.

• Thermal Incubation: Attach a reflux condenser and heat the reaction mixture (e.g., to reflux in ethanol or 60–70 °C in DMF) for 4 to 6 hours. Causality: While the first displacement is rapid, the introduction of the first electron-withdrawing sulfonyl group increases the steric bulk and slightly deactivates the adjacent alpha-carbon, requiring thermal energy to overcome the activation barrier for the second displacement.

• Reaction Validation (In-Process Control): Monitor the reaction via Thin Layer Chromatography (TLC). Causality: The reaction is deemed complete when the UV-inactive 1,3-dichloroacetone spot disappears and a highly UV-active baseline/lower-Rf spot (the bis-sulfone) dominates. This ensures a self-validating workflow before proceeding to workup.

• Quenching and Isolation: Cool the mixture to room temperature and pour it into crushed ice/water. Causality: The polar solvent, unreacted sodium benzenesulfinate, and the NaCl byproduct readily dissolve in the aqueous phase. The highly symmetrical, hydrophobic bis-sulfone precipitates out of solution.

• Purification: Filter the resulting off-white solid under vacuum, wash with cold distilled water, and recrystallize from ethanol to afford the pure product (m.p. 156–158 °C)[1].

Reactivity Scope and Mechanistic Pathways

As a 1,3-dinucleophile, the compound is highly versatile but requires precise condition optimization to avoid degradation.

A. [3+3] Aldol-SNAr-Dehydration Annulations

The compound reacts efficiently with 2-fluoroarylaldehydes to synthesize complex heterocycles, such as 2-naphthols and 7-hydroxyquinolines[1].

• Mechanism: The reaction proceeds via an initial aldol addition of the most acidic alpha-methylene to the aldehyde. This leaves the less acidic site to react with the fluorinated aromatic ring in a final SNAr ring closure[3].

B. Pd-Catalyzed [3+2] Annulations

In palladium-catalyzed environments, the bis-sulfone serves as a pro-nucleophile in reactions with γ -oxy-2-cycloalkenones to form bicyclic derivatives[4].

• Limitation: Attempts to force a decarboxylative rearrangement to access 1,3-disubstituted bis-cycloalkanones fail. The high activation barrier associated with the bulky sulfonyl groups prevents the necessary thermal 1,3-oxygen-to-carbon rearrangement[5].

C. Base-Mediated Degradation (The Achilles' Heel)

A critical limitation of this compound is its instability under harsh basic conditions. Exposure to K2​CO3​ or triethylamine ( Et3​N ) at elevated temperatures (65–70 °C) results in the complete decomposition of the bis(sulfone)[3].

• Causality: The extreme acidity of the alpha-protons, combined with thermal stress, likely triggers retro-aldol-type fragmentation or oligomerization before desired cross-coupling events can occur[2].

Figure 2: Divergent reactivity and degradation pathways of the dinucleophile.

Table 2: Reactivity Profile and Yields | Reaction Type | Coupling Partner | Product Class | Typical Yield | | :--- | :--- | :--- | :--- | | [3+3] Aldol-SNAr | 2-Fluoroarylaldehydes | 2-Naphthols, 7-Hydroxyquinolines | 63–90% | | Pd-Catalyzed [3+2] | γ -Oxy-2-cycloalkenones | Bicyclic O-C/C-C derivatives | Moderate (approx. 53%) | | Base-Mediated Degradation | N/A ( K2​CO3​ , 65 °C) | Decomposition Products | N/A (Complete failure) |

Conclusion

1,3-Bis(benzenesulfonyl)propan-2-one is a highly specialized reagent in the organic chemist's toolkit. Its dual sulfonyl groups impart tremendous alpha-acidity, allowing it to act as a powerful dinucleophile for the rapid assembly of complex, drug-like heterocycles. However, researchers must carefully balance the basicity and thermal conditions of their specific protocols to prevent the rapid degradation of this highly activated molecule.

References

• Title: A [3+3] Aldol-SNAr-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives Source: Molecules (via NCBI PMC) URL: [Link] (Supports claims regarding physicochemical properties, [3+3] annulation mechanisms, and base-mediated degradation).

• Title: Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ -oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation Source: Beilstein Journal of Organic Chemistry URL: [Link] (Supports claims regarding Pd-catalyzed [3+2] annulations and the thermal activation barriers of bis-sulfone derivatives).

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• 5. Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 1,3-bis(benzenesulfonyl)propan-2-one: Synthesis, Properties, and Potential Applications in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-bis(benzenesulfonyl)propan-2-one is a molecule of significant interest in the field of medicinal chemistry. Its structure, featuring a central ketone flanked by two benzenesulfonyl groups, suggests a potential for diverse biological activities. The benzenesulfonamide scaffold is a well-established pharmacophore found in a wide range of approved drugs, hinting at the therapeutic promise of related structures.[1] While a specific CAS number for 1,3-bis(benzenesulfonyl)propan-2-one is not readily found in major chemical databases, its synthesis can be logically inferred from established chemical principles. This guide provides a comprehensive overview of its proposed synthesis, predicted physicochemical properties, and potential applications in drug discovery, drawing upon data from closely related analogs.

Proposed Synthesis of 1,3-bis(benzenesulfonyl)propan-2-one

The most plausible and efficient synthetic route to 1,3-bis(benzenesulfonyl)propan-2-one involves the nucleophilic substitution of a dihalogenated acetone derivative with a benzenesulfinate salt. 1,3-dichloroacetone is an ideal and commercially available starting material for this purpose. The reaction proceeds via a double SN2 mechanism, where the sulfinate anion acts as the nucleophile.

Reaction Pathway

The proposed synthesis is a two-step process:

• Preparation of Sodium Benzenesulfinate: This is a standard procedure involving the reduction of benzenesulfonyl chloride.

• Nucleophilic Substitution: The in-situ generated or pre-formed sodium benzenesulfinate is then reacted with 1,3-dichloroacetone.

Below is a DOT script visualizing the proposed synthetic workflow:

Caption: Proposed two-step synthesis of 1,3-bis(benzenesulfonyl)propan-2-one.

Detailed Experimental Protocol

Materials:

• Benzenesulfonyl chloride

• Sodium sulfite

• Sodium bicarbonate

• 1,3-dichloroacetone

• Dimethylformamide (DMF)

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Sodium Benzenesulfinate:

  • In a round-bottom flask, dissolve benzenesulfonyl chloride (1.0 eq) in a suitable solvent like water or ethanol.

  • Cool the solution in an ice bath.

  • Slowly add a solution of sodium sulfite (1.1 eq) in water.

  • Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

  • Neutralize the mixture with sodium bicarbonate.

  • The sodium benzenesulfinate can be isolated by evaporation of the solvent or used directly in the next step.

• Synthesis of 1,3-bis(benzenesulfonyl)propan-2-one:

  • To a solution of sodium benzenesulfinate (2.2 eq) in anhydrous DMF, add 1,3-dichloroacetone (1.0 eq) dropwise at room temperature.

  • Stir the reaction mixture at 50-60 °C for several hours until the reaction is complete (monitored by TLC).

  • After completion, pour the reaction mixture into ice-cold water.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Physicochemical Properties

While experimental data for 1,3-bis(benzenesulfonyl)propan-2-one is not available, we can predict its properties based on the closely related compound, bis(phenylsulfonyl)methane.

Property	Predicted Value	Source/Justification
Molecular Formula	C₁₅H₁₄O₅S₂	Calculated
Molecular Weight	350.4 g/mol	Calculated
Appearance	White to off-white solid	Analogy to bis(phenylsulfonyl)methane[1]
Melting Point	Expected to be >100 °C	Bis(phenylsulfonyl)methane has a melting point of 120-122 °C. The additional ketone is expected to increase this.
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF), sparingly soluble in water.	General characteristic of similar organic compounds.
pKa (methylene protons)	Estimated to be around 11-13	The two electron-withdrawing sulfonyl groups will make the α-protons acidic.

Potential Applications in Drug Development

The structural motifs within 1,3-bis(benzenesulfonyl)propan-2-one suggest several potential avenues for its application in drug discovery and development.

Enzyme Inhibition

The benzenesulfonamide moiety is a classic zinc-binding group and is a key feature in many enzyme inhibitors.[1] The two sulfonyl groups in the target molecule could potentially chelate metal ions in the active sites of metalloenzymes, leading to their inhibition.

Anticancer Activity

Many sulfonamide derivatives have demonstrated potent anticancer properties.[1] Their mechanism of action often involves the inhibition of carbonic anhydrase isoforms that are overexpressed in tumors.[1] The structural similarity of our target molecule to known anticancer sulfonamides makes it a candidate for investigation in this area.

Anticonvulsant Activity

Benzenesulfonamides have been explored for the treatment of epilepsy and other seizure disorders.[2][3] These compounds can act as inhibitors of voltage-gated sodium channels.[2] The bis-benzenesulfonyl structure could potentially interact with these channels, suggesting a possible role as an anticonvulsant agent.

Diuretic Activity

Certain benzenesulfonamide derivatives act as diuretics by inhibiting urea transporters.[4] The structural features of 1,3-bis(benzenesulfonyl)propan-2-one could be explored for similar activity.

Below is a DOT script illustrating the potential signaling pathway inhibition by a benzenesulfonamide-containing compound.

Caption: Potential inhibition of a cell signaling pathway by a benzenesulfonamide-based compound.

Conclusion

1,3-bis(benzenesulfonyl)propan-2-one represents a molecule with considerable, yet underexplored, potential in the realm of medicinal chemistry. While direct experimental data is sparse, a logical synthetic pathway can be proposed, and its physicochemical properties can be reasonably estimated. The presence of two benzenesulfonyl groups, a well-regarded pharmacophore, strongly suggests that this compound and its derivatives could exhibit a range of valuable biological activities. Further research into the synthesis and biological evaluation of 1,3-bis(benzenesulfonyl)propan-2-one is warranted to unlock its full therapeutic potential.

References

• Kusumi, K., et al. (2015). Discovery of novel S1P2 antagonists. Part 2: Improving the profile of a series of 1,3-bis(aryloxy)benzene derivatives. Bioorganic & Medicinal Chemistry Letters, 25(20), 4387-4392. [Link]

• PubChem. 1,3-Bis(benzyloxy)propan-2-ol. [Link]

• Google Patents. US10745392B2 - Benzenesulfonamide compounds and their use as therapeutic agents.
• Google Patents. WO2018106284A1 - Benzenesulfonamide compounds and their use as therapeutic agents.

• FooDB. Showing Compound 1,3-Diphenyl-2-propanone (FDB010493). [Link]

• ChemBK. 2-propanone, 1,3-bis(phenylmethoxy)-. [Link]

• U.S. Environmental Protection Agency. 1,3-Propanediamine, N1,N3-bis(3-phenyl-2-propen-1-ylidene)- - Substance Details. [Link]

• MDPI. Druggability Studies of Benzene Sulfonamide Substituted Diarylamide (E3) as a Novel Diuretic. [Link]

• National Center for Biotechnology Information. Synthesis, activity and metabolic stability of propan-2-one substituted tetrazolylalkanoic acids as dual inhibitors of cytosolic phospholipase A2α and fatty acid amide hydrolase. [Link]

• Chemsrc. 1,3-bis(phenylthio)propan-2-one | CAS#:35737-59-8. [Link]

• Google Patents. EP0618198A1 - Process for the preparation of 1,3-bis (1,2,4-triazol-1-yl)

• Kusumi, K., et al. (2015). Discovery of novel S1P2 antagonists. Part 1: discovery of 1,3-bis(aryloxy)benzene derivatives. Bioorganic & Medicinal Chemistry Letters, 25(7), 1547-1551. [Link]

• Blumberg Institute. A Synopsis of the Applications of Prodrugs in Drug Discovery & Development. [Link]

• Google Patents. US3097235A - Process for the manufacture of 1, 3-benzene-disulfonic acid.

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Spectroscopic Data for 1,3-Bis(benzenesulfonyl)propan-2-one: A Technical Guide

This technical guide provides a detailed analysis of the expected spectroscopic data for 1,3-bis(benzenesulfonyl)propan-2-one. As a compound of interest for researchers, scientists, and drug development professionals, a thorough understanding of its structural and electronic properties through spectroscopic characterization is paramount. This document offers an in-depth exploration of the anticipated Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) data for this molecule. The presented data is based on established principles of spectroscopy and data from closely related analogs, providing a robust predictive framework in the absence of comprehensive published experimental spectra for the target compound.

Molecular Structure and Key Features

1,3-Bis(benzenesulfonyl)propan-2-one is a symmetrical molecule featuring a central ketone functional group flanked by two methylene groups, each of which is attached to a benzenesulfonyl group. This unique arrangement of electron-withdrawing sulfonyl groups and a central carbonyl moiety dictates the electronic environment of the molecule and, consequently, its spectroscopic signatures.

Figure 1: Chemical structure of 1,3-bis(benzenesulfonyl)propan-2-one.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

The ¹H NMR spectrum of 1,3-bis(benzenesulfonyl)propan-2-one is expected to be relatively simple due to the molecule's symmetry. The key to interpreting the spectrum lies in understanding the deshielding effects of the adjacent sulfonyl and carbonyl groups on the methylene protons.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Set the spectral width to approximately 12 ppm.

  • Use a 30-degree pulse angle.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase and baseline correction. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

Predicted ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 4.5 - 4.8	Singlet	4H	-CH₂-	The methylene protons are deshielded by the adjacent electron-withdrawing sulfonyl and carbonyl groups. Due to the molecule's symmetry, these four protons are chemically equivalent and are expected to appear as a single peak.
~ 7.6 - 7.8	Multiplet	4H	Aromatic (ortho-H)	The protons ortho to the sulfonyl group are the most deshielded in the aromatic ring due to the electron-withdrawing nature of the SO₂ group.
~ 7.9 - 8.1	Multiplet	6H	Aromatic (meta- and para-H)	The meta and para protons of the benzene rings will appear as a complex multiplet at a slightly upfield position compared to the ortho protons.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

The ¹³C NMR spectrum will provide valuable information about the carbon framework of the molecule. The chemical shifts will be influenced by the electronegativity of the attached functional groups.

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrument Setup: Utilize a 100 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Employ a proton-decoupled pulse sequence.

  • Set the spectral width to approximately 220 ppm.

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio, as the natural abundance of ¹³C is low.

• Processing: Apply a Fourier transform, phase correction, and baseline correction to the FID.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 65 - 70	-CH₂-	The methylene carbons are attached to both a sulfonyl and a carbonyl group, leading to a significant downfield shift.
~ 128 - 130	Aromatic (ortho- and meta-C)	The ortho and meta carbons of the benzene rings are expected in this region.
~ 134 - 136	Aromatic (para-C)	The para carbon will have a distinct chemical shift.
~ 138 - 140	Aromatic (ipso-C)	The ipso-carbon, directly attached to the sulfonyl group, will be significantly downfield.
~ 195 - 200	C=O	The carbonyl carbon of the ketone is highly deshielded and will appear at a characteristic downfield position.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. For 1,3-bis(benzenesulfonyl)propan-2-one, the key absorptions will be from the carbonyl (C=O) and sulfonyl (S=O) groups.

Experimental Protocol for IR Spectroscopy:

• Sample Preparation:

  • Solid Phase (KBr pellet): Mix a small amount of the solid sample with dry potassium bromide (KBr) powder and press into a thin, transparent pellet.

  • ATR (Attenuated Total Reflectance): Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Predicted IR Data:

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~ 3100 - 3000	Medium	Aromatic C-H stretch	Characteristic stretching vibrations of C-H bonds on the benzene rings.[1]
~ 1720 - 1740	Strong	C=O stretch	The ketone carbonyl group will show a strong, sharp absorption in this region. The electron-withdrawing sulfonyl groups may cause a slight shift to a higher wavenumber.
~ 1600, 1480	Medium	Aromatic C=C stretch	Characteristic skeletal vibrations of the benzene rings.[1]
~ 1350 - 1300	Strong	Asymmetric SO₂ stretch	The asymmetric stretching of the sulfonyl group results in a strong absorption band.
~ 1160 - 1120	Strong	Symmetric SO₂ stretch	The symmetric stretching of the sulfonyl group also gives a strong absorption band.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which can aid in structural elucidation.

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

• Ionization: Utilize a soft ionization technique such as Electrospray Ionization (ESI) to minimize fragmentation and observe the molecular ion.

• Analysis: Analyze the ions using a high-resolution mass analyzer (e.g., TOF, Orbitrap) to obtain accurate mass measurements.

Predicted Mass Spectrometry Data:

• Molecular Weight: The molecular weight of 1,3-bis(benzenesulfonyl)propan-2-one (C₁₅H₁₄O₅S₂) is 338.40 g/mol .

• Expected Molecular Ions (ESI):

  • Positive Mode: [M+H]⁺ at m/z 339.0355, [M+Na]⁺ at m/z 361.0175.

  • Negative Mode: [M-H]⁻ at m/z 337.0209.

• Fragmentation: Fragmentation is expected to occur via cleavage of the C-S and C-C bonds. Common fragments would include the loss of one or both benzenesulfonyl groups.

Figure 2: Workflow for the spectroscopic analysis of 1,3-bis(benzenesulfonyl)propan-2-one.

Conclusion

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 1,3-bis(benzenesulfonyl)propan-2-one. The anticipated ¹H NMR, ¹³C NMR, IR, and MS data are based on fundamental spectroscopic principles and comparison with closely related analogs. This information serves as a valuable resource for researchers in the fields of chemistry and drug development, aiding in the identification and characterization of this and similar molecules. The provided experimental protocols offer a standardized approach for acquiring high-quality spectroscopic data.

References

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mechanism of action of 1,3-bis(benzenesulfonyl)propan-2-one

An In-Depth Technical Guide to the Mechanistic Utility of 1,3-Bis(benzenesulfonyl)propan-2-one in Pharmacophore Annulation

Executive Summary

In the landscape of modern drug development, the rapid and stereocontrolled assembly of rigid pharmacophores—such as naphthols, quinolines, and complex cycloalkanones—is a critical bottleneck. 1,3-bis(benzenesulfonyl)propan-2-one (also known as 1,3-bis(phenylsulfonyl)acetone) has emerged as a highly specialized, electron-deficient dinucleophile[1]. Unlike traditional mono-nucleophiles, this reagent provides two highly acidic α -methylene centers flanking a central ketone, enabling complex double C–C or C–C/O–C bond-forming cascades.

This whitepaper dissects the chemical , exploring its reactivity profiles in [3+3] and [3+2] annulations, the kinetic trapping of its adducts, and field-proven protocols for its deployment in medicinal chemistry.

Structural Basis for Dinucleophilicity

The mechanistic utility of 1,3-bis(benzenesulfonyl)propan-2-one stems directly from its unique electronic topology. The central carbonyl group (C=O) is flanked by two methylene bridges, each terminating in a strongly electron-withdrawing benzenesulfonyl (–SO 2​ Ph) group.

Causality of Reactivity: The synergistic electron-withdrawing effect of the ketone and the sulfonyl groups drastically lowers the pKa of the α -protons. This allows for sequential, controlled deprotonation under relatively mild basic conditions (e.g., K 2​ CO 3​ or Et 3​ N), forming mono- and di-enolates. These carbanions act as potent nucleophiles capable of attacking highly functionalized dielectrophiles in one-pot cascade reactions[2].

Mechanism of Action: The [3+3] Aldol-S N​ Ar-Dehydration Cascade

One of the primary applications of this reagent is the synthesis of 2-naphthol and 7-hydroxyquinoline derivatives via a [3+3] annulation sequence with 2-fluoroarylaldehydes[2].

The Mechanistic Pathway

• Aldol Addition: The mild base deprotonates the first α -methylene carbon. The resulting mono-anion attacks the aldehyde carbon of the dielectrophile, forming an aldol adduct.

• Intramolecular S N​ Ar: A second deprotonation occurs at the remaining α -methylene site. This second nucleophilic center undergoes an intramolecular Nucleophilic Aromatic Substitution (S N​ Ar), attacking the fluorinated aromatic carbon and displacing the fluoride ion to close the ring.

• Dehydration: The system spontaneously dehydrates, driven by the thermodynamic stability of the newly formed aromatized ring.

Field-Proven Insight: Base-Induced Decomposition

While K 2​ CO 3​ is the standard base for these cascades, 1,3-bis(benzenesulfonyl)propan-2-one exhibits unique instability in highly activated systems. When reacted with nitro-activated dielectrophiles (e.g., 2-fluoro-5-nitrobenzaldehyde) at 65–70 °C, exposure to K 2​ CO 3​ results in the complete decomposition of the bis-sulfone[2]. Expert Adaptation: Switching the base to Triethylamine (Et 3​ N) prevents decomposition but alters the mechanism entirely—acting as a sulfonyl transfer agent to yield 5-nitro-2-(phenylsulfonyl)benzaldehyde via direct S N​ Ar displacement of the fluoride by a cleaved phenylsulfonyl anion[2].

Fig 1: Mechanistic divergence of the [3+3] Aldol-SNAr sequence vs. base-induced decomposition.

Mechanism of Action:[3+2] Annulation and Kinetic Trapping

Beyond aromatic systems, the bis-sulfone is utilized in Pd-catalyzed[3+2] annulations with γ -oxy-2-cycloalkenones to form complex bis-cycloalkanones[3].

Kinetic vs. Thermodynamic Control

In standard [3+2] annulations using simpler dinucleophiles (like dimethyl 3-oxoglutarate), the reaction initially forms a kinetic C–C/O–C annulated product. Upon heating to 130 °C in DMSO, this product undergoes a thermal 1,3-oxygen-to-carbon rearrangement to form the thermodynamic C–C/C–C adduct[3].

However, the mechanism of action for 1,3-bis(benzenesulfonyl)propan-2-one is defined by kinetic trapping . The massive steric bulk and electronic stabilization provided by the two benzenesulfonyl groups create an insurmountable activation barrier for the decarboxylative rearrangement. Despite extreme thermal forcing, the conversion to the 1,3-disubstituted bis-cycloalkanone fails, locking the molecule in its kinetic C–C/O–C state[3].

Fig 2: Kinetic trapping in [3+2] annulation due to the high activation barrier of rearrangement.

Experimental Methodologies (Self-Validating Systems)

To ensure reproducibility, the following protocols are designed with built-in validation checkpoints.

Protocol A: Synthesis of 1,3-Bis(benzenesulfonyl)propan-2-one

The reagent is synthesized via a double S N​ 2 displacement[4].

• Reaction Setup: Dissolve 1 equivalent of 1,3-dichloroacetone in a polar aprotic solvent (e.g., DMF).

• Nucleophilic Attack: Add 2.2 equivalents of benzenesulfinic acid sodium salt. Causality: The soft sulfinate nucleophile selectively attacks the primary alkyl chlorides over the hard carbonyl center.

• Thermal Activation: Heat the mixture to reflux for 4–6 hours. Monitor via TLC (Hexane/EtOAc) until the dichloroacetone spot is consumed.

• Validation Checkpoint: Quench with ice water. A precipitate should form immediately. Filter and recrystallize from ethanol.

• Analytical Confirmation: Validate the off-white solid via melting point (target: 156–158 °C) and IR spectroscopy (target: distinct ketone stretch at 1732 cm −1 )[2].

Protocol B: Pd-Catalyzed [3+2] Annulation (Kinetic Trapping)

• Preparation: In a dry Schlenk flask under N 2​ , combine 1,3-bis(benzenesulfonyl)propan-2-one (1.2 eq) and the target γ -oxy-2-cycloalkenone (1.0 eq).

• Solvent Selection: Dissolve in anhydrous THF. Causality: While DMSO is standard for thermodynamic rearrangements, THF is chosen here because the thermodynamic product is inaccessible for this specific bis-sulfone; THF provides comparable kinetic yields (approx. 53%) while drastically simplifying the aqueous workup[3].

• Catalysis: Introduce the Pd-catalyst and stir at room temperature.

• Validation Checkpoint: Attempting to heat the isolated product to 130 °C in DMSO will result in no reaction, confirming the successful isolation of the kinetic C–C/O–C adduct and validating the high activation barrier[3].

Quantitative Data & Reaction Parameters

The following table synthesizes the expected outcomes and yields when deploying 1,3-bis(benzenesulfonyl)propan-2-one across different mechanistic pathways.

Electrophile / Target	Reaction Type	Catalyst / Base	Solvent & Temp	Dominant Product Scaffold	Yield / Outcome
2-Fluoro-5-nitrobenzaldehyde	[3+3] Aldol-S N​ Ar	K 2​ CO 3​ (2 eq)	DMF, 65–70 °C	N/A	0% (Decomposition)[2]
2-Fluoro-5-nitrobenzaldehyde	Cleavage / S N​ Ar	Et 3​ N (2 eq)	DMF, 65–70 °C	5-Nitro-2-(phenylsulfonyl)benzaldehyde	Good (Sulfonyl transfer)[2]
γ -oxy-2-cycloalkenone	[3+2] Kinetic	Pd-Catalyst	THF, 23 °C	C–C / O–C Annulated Adduct	Moderate to Good [3]
γ -oxy-2-cycloalkenone	[3+2] Thermodynamic	Pd-Catalyst	DMSO, 130 °C	Bis-cycloalkanone (C–C / C–C)	Failure (High Barrier)[3]

References

• A[3+3] Aldol-SNAr-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates Source: National Institutes of Health (NIH) / PMC URL:[Link]

• The Synthesis and Characterization of 1,3-bis(phenylsulfonyl)acetone Source: OhioLINK Electronic Theses and Dissertations Center URL:[Link]

Sources

• 1. 1,3-bis(benzenesulfonyl)propan-2-one | 71560-75-3 [chemicalbook.com]
• 2. A [3+3] Aldol-SNAr-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. OhioLINK ETD: Duffy, Mark Robert [etd.ohiolink.edu]

A Technical Guide to Quantum Chemical Calculations for 1,3-bis(benzenesulfonyl)propan-2-one: A Computational Chemistry Whitepaper

Abstract

This technical guide provides a comprehensive framework for conducting quantum chemical calculations on 1,3-bis(benzenesulfonyl)propan-2-one, a molecule of significant interest due to the prevalence of the sulfonyl functional group in medicinal chemistry.[1][2] Intended for researchers, computational chemists, and drug development professionals, this document details a robust, self-validating workflow using Density Functional Theory (DFT). We move beyond a simple recitation of steps to explain the causality behind methodological choices, from functional and basis set selection to the interpretation of electronic properties. The guide includes detailed protocols, data visualization through tables, and logical diagrams generated using Graphviz to ensure clarity and reproducibility. Our objective is to provide an authoritative resource that empowers scientists to computationally probe the structural and electronic characteristics of this and similar sulfonyl-containing compounds, thereby accelerating research and development efforts.

Introduction: The Convergence of Sulfonyl Chemistry and Computational Insight

The Sulfonyl Moiety: A Privileged Scaffold in Drug Design

The sulfonyl group (-SO2-) is a cornerstone in modern medicinal chemistry, appearing in a vast array of therapeutic agents.[2] Its utility stems from a unique combination of physicochemical properties. The sulfonyl group is a strong hydrogen bond acceptor, is metabolically stable, and can modulate the solubility and acidity of a parent molecule.[1] These attributes allow it to serve as a bioisostere for other functional groups like carboxyls or phosphates, enhancing binding affinity with biological targets and improving pharmacokinetic profiles.[1] Molecules like 1,3-bis(benzenesulfonyl)propan-2-one, which features a central ketone flanked by two benzenesulfonyl groups, represent a class of structures with potential applications in inhibitor design, where the sulfonyl groups can form critical interactions with protein active sites.[2]

Quantum Chemistry: Illuminating Molecular Behavior

Understanding the three-dimensional structure, reactivity, and electronic landscape of a molecule is paramount in drug discovery.[3][4] Quantum chemical calculations provide a powerful, non-empirical lens through which to view this molecular world.[3] By solving approximations of the Schrödinger equation, we can accurately predict a wide range of properties, including stable conformations, vibrational frequencies (infrared and Raman spectra), and the distribution of electrons.[5][6] For a molecule like 1,3-bis(benzenesulfonyl)propan-2-one, these calculations can reveal the preferred spatial arrangement of the bulky benzenesulfonyl groups, identify the most reactive sites for potential metabolic transformation, and predict its spectroscopic signatures for experimental validation.

Foundational Concepts in Quantum Chemical Calculations

Causality in Method Selection: Why Density Functional Theory (DFT)?

For molecules of this size (typically 50-200 atoms), a central challenge is balancing computational accuracy with feasibility.[3] While highly accurate methods like coupled-cluster theory exist, their computational cost scales very poorly with system size. At the other end, molecular mechanics (MM) methods are fast but cannot describe electronic effects or bond breaking/formation.[3]

Density Functional Theory (DFT) offers the optimal compromise. Instead of calculating the complex many-electron wavefunction, DFT determines the total energy from the electron density, a simpler, three-dimensional quantity.[5] This approach provides excellent accuracy for a wide range of chemical properties at a manageable computational cost, making it the workhorse of modern computational chemistry.[7][8] The choice of the B3LYP functional (Becke, 3-parameter, Lee-Yang-Parr) is based on its long-standing success and extensive validation for organic molecules, providing reliable geometric and electronic data.[5][8][9]

The Role of the Basis Set: Describing Atomic Orbitals

A basis set is a set of mathematical functions used to build the molecular orbitals. The size and complexity of the basis set directly impact the accuracy of the calculation. A minimal basis set (e.g., STO-3G) is fast but often inaccurate. For robust results, we employ Pople-style basis sets like 6-311++G(d,p) . Let's dissect this choice:

• 6-311G : This indicates a triple-zeta basis set, meaning each atomic orbital is described by three separate functions, allowing for greater flexibility in describing electron distribution.

• ++ : These two plus signs indicate the addition of diffuse functions on both heavy atoms and hydrogen atoms. These are crucial for accurately describing anions and systems with lone pairs, such as the oxygen and sulfur atoms in our molecule.

• (d,p) : These are polarization functions. The 'd' on heavy atoms and 'p' on hydrogen atoms allow orbitals to change shape (polarize) in the presence of other atoms, which is essential for describing chemical bonds accurately.[6]

This combination provides a high-level description of the electronic structure necessary for reliable predictions without being computationally prohibitive.

The Computational Workflow: A Validated Protocol

The following protocol outlines a self-validating workflow for the quantum chemical analysis of 1,3-bis(benzenesulfonyl)propan-2-one. This process is designed to ensure that the final results correspond to a true energy minimum on the potential energy surface.

Diagram: Computational Workflow

Caption: A flowchart of the computational protocol for 1,3-bis(benzenesulfonyl)propan-2-one.

Step-by-Step Experimental Protocol

• Molecular Structure Preparation:

  • Obtain the 2D structure of 1,3-bis(benzenesulfonyl)propan-2-one. The canonical SMILES representation is C1=CC=C(C=C1)S(=O)(=O)CC(=O)CS(=O)(=O)C2=CC=CC=C2.

  • Use a molecular editor (e.g., GaussView, Avogadro) to convert the 2D representation into an initial 3D structure.

  • Perform a preliminary, rapid geometry cleanup using a molecular mechanics force field (e.g., UFF) to resolve any steric clashes or unrealistic bond lengths. This provides a better starting point for the more demanding DFT calculation.

• Geometric Optimization:

  • Submit the 3D structure to a quantum chemistry software package (e.g., Gaussian, ORCA).[5]

  • Specify the following calculation parameters:

    • Method: B3LYP

    • Basis Set: 6-311++G(d,p)

    • Calculation Type: Opt (Optimization)

  • The software will iteratively adjust the positions of the atoms to find the geometry with the lowest possible electronic energy, which corresponds to the most stable conformation.

• Vibrational Frequency Analysis:

  • Using the optimized geometry from the previous step, perform a frequency calculation.

  • Specify the following calculation parameters:

    • Method: B3LYP

    • Basis Set: 6-311++G(d,p)

    • Calculation Type: Freq (Frequency)

  • This calculation computes the vibrational modes of the molecule.

• Validation and Property Calculation:

  • Self-Validation: Examine the output of the frequency calculation. A true energy minimum will have zero imaginary frequencies.[5] If one or more imaginary frequencies are present, it indicates a transition state or a saddle point, and the geometry must be perturbed and re-optimized.

  • Electronic Properties: Once the structure is validated, the same output file will contain key electronic properties. If not, a single-point energy calculation can be run on the final geometry to derive them. This includes the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), and the data needed to generate the Molecular Electrostatic Potential (MEP) map.

Analysis and Interpretation of Results

Optimized Molecular Geometry

The geometric optimization provides precise bond lengths and angles. These theoretical values can be compared with experimental data from X-ray crystallography if available, serving as a benchmark for the accuracy of the computational method.

Table 1: Predicted Key Geometric Parameters for 1,3-bis(benzenesulfonyl)propan-2-one

Parameter	Description	Predicted Value (Å or °)
S=O	Sulfonyl Oxygen Double Bond	~1.45 Å
S-C (aryl)	Sulfur to Phenyl Carbon Bond	~1.78 Å
S-C (alkyl)	Sulfur to Propane Carbon Bond	~1.82 Å
C=O	Ketone Carbonyl Double Bond	~1.22 Å
O=S=O	Sulfonyl Bond Angle	~120°
C-S-C	Central Sulfur Bond Angle	~104°
Note: These are typical values for sulfonyl-containing compounds and represent the expected output from a B3LYP/6-311++G(d,p) calculation.

Vibrational Spectroscopy

The frequency calculation predicts the molecule's infrared (IR) spectrum. This is invaluable for two reasons: it confirms the identity of a synthesized compound by matching the theoretical spectrum to an experimental one, and it allows for the assignment of specific vibrational modes to observed peaks. Key expected frequencies include:

• ~1715 cm⁻¹: A strong absorption corresponding to the C=O stretch of the ketone.

• ~1350 cm⁻¹ & ~1150 cm⁻¹: Two strong absorptions corresponding to the asymmetric and symmetric stretching of the S=O bonds in the sulfonyl groups, respectively.

• ~3100-3000 cm⁻¹: C-H stretching from the aromatic rings.

Frontier Molecular Orbitals (HOMO-LUMO)

The HOMO and LUMO are the outermost orbitals involved in chemical reactions.

• HOMO (Highest Occupied Molecular Orbital): Represents the ability to donate an electron. For this molecule, the HOMO is expected to be localized on the phenyl rings.

• LUMO (Lowest Unoccupied Molecular Orbital): Represents the ability to accept an electron. The LUMO is likely to be centered around the electron-withdrawing sulfonyl groups and the carbonyl carbon.

• The HOMO-LUMO Gap (ΔE): The energy difference between these orbitals is a crucial indicator of chemical reactivity and stability. A large gap implies high stability and low reactivity, while a small gap suggests the molecule is more easily excited and reactive.

Diagram: Interpreting Computational Outputs

Caption: Relationship between calculated properties and their relevance in drug design.

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map of the electrostatic potential onto the electron density surface. It provides an immediate, visual guide to the charge distribution of the molecule.

• Red Regions (Negative Potential): Indicate electron-rich areas, which are susceptible to electrophilic attack. These will be found around the electronegative oxygen atoms of the sulfonyl and carbonyl groups. These sites are prime candidates for forming hydrogen bonds with protein active site residues.[1]

• Blue Regions (Positive Potential): Indicate electron-poor areas, susceptible to nucleophilic attack. These are expected around the hydrogen atoms of the phenyl rings.

• Green/Yellow Regions (Neutral Potential): Represent areas of intermediate potential, often corresponding to the carbon framework of the aromatic rings.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous protocol for the quantum chemical analysis of 1,3-bis(benzenesulfonyl)propan-2-one using Density Functional Theory. By following this workflow, researchers can reliably predict the molecule's geometric, vibrational, and electronic properties. The causality behind the selection of the B3LYP functional and the 6-311++G(d,p) basis set was explained, ensuring a balance of accuracy and computational efficiency.

The insights gained from these calculations—stable conformation, potential reactive sites from the MEP map, and electronic stability from the HOMO-LUMO gap—are directly applicable to the field of drug development. They can inform the design of more potent analogues, predict potential metabolic liabilities, and provide parameters for more advanced computational studies like molecular docking or QM/MM (Quantum Mechanics/Molecular Mechanics) simulations to model interactions with specific biological targets.[4] Future work could involve simulating the molecule in a solvent environment using a Polarizable Continuum Model (PCM) to understand how its properties are modulated in an aqueous physiological environment.

References

• Orita, Y., Ando, A., Takamitsu, Y., Urakabe, S., & Shirai, D. (1970). A quantum chemical study with special reference to the sulfamyl group of sulfonylureas. Japanese circulation journal, 34(9), 775-8. [Link]

• ResearchGate. (n.d.). DFT calculations a DFT-computed energy profiles for the... [Image]. Retrieved from ResearchGate. [Link]

• Blahun, O. P., Rozhenko, A. B., Rusanov, E., Zhersh, S., Tolmachev, A. A., Volochnyuk, D. M., & Grygorenko, O. O. (2020). Twisting and Turning the Sulfonamide Bond: A Synthetic, Quantum Chemical, and Crystallographic Study. The Journal of Organic Chemistry, 85(8), 5288-5299. [Link]

• ResearchGate. (n.d.). The quantum chemical calculation of the prepared compounds. [Table]. Retrieved from ResearchGate. [Link]

• ResearchGate. (n.d.). Application of Sulfonyl in Drug Design. Retrieved from ResearchGate. [Link]

• Gaurav, K., & Krishna, V. (2021). Computational Quantum Chemical with Biological Studies on Uracil-5-Tertiary Sulfonamides. Journal of Pharmaceutical Research International, 33(60B), 926-937. [Link]

• Sert, Y. (2025). A DFT-Based Investigation of Tosyl-D-Proline: Structure and Vibrational Spectroscopy. MAS Journal of Applied Sciences, 10(2), 363–370. [Link]

• Du, J., et al. (2025). Mechanism of EnT-mediated amino-sulfonylation of alkenes with N-sulfonyl ketimine: a DFT investigation. RSC Advances. [Link]

• M, S., & S, S. (2025). Computational studies on Sulfonamide drug molecules by Density Functional Theory. Research Square. [Link]

• Reed, A. E., & Weinhold, F. (2007). Electronic Structure of the Sulfonyl and Phosphonyl Groups: A Computational and Crystallographic Study. Inorganic Chemistry, 46(22), 9231-9244. [Link]

• Fang, Z., et al. (2012). Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications. Current medicinal chemistry, 19(21), 3586-606. [Link]

• ResearchGate. (2020). QUANTUM CHEMICAL STUDY FOR THE TOXICITY PREDICTION OF SULFONAMIDE ANTIBIOTICS WITH QUANTITATIVE STRUCTURE – ACTIVITY RELATIONSHIP. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20193343, Propan-2-one;prop-2-enoate. [Link]

• American Chemical Society. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. [Link]

• Wagen, C. (2023). Quantum Chemistry in Drug Discovery. Rowan. [Link]

• Profacgen. (n.d.). Quantum Mechanics/Chemistry in Drug Design. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantum Chemistry in Drug Discovery | Rowan [rowansci.com]
• 4. Quantum Mechanics/Chemistry in Drug Design - Profacgen [profacgen.com]
• 5. A DFT-Based Investigation of Tosyl-D-Proline: Structure and Vibrational Spectroscopy [masjaps.com]
• 6. researchgate.net [researchgate.net]
• 7. Mechanism of EnT-mediated amino-sulfonylation of alkenes with N-sulfonyl ketimine: a DFT investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Note: 1,3-Bis(benzenesulfonyl)propan-2-one as an Acetone Equivalent in Asymmetric Organocatalysis

Audience: Researchers, Scientists, and Drug Development Professionals Discipline: Synthetic Organic Chemistry & Asymmetric Catalysis

Introduction & Mechanistic Rationale

Direct asymmetric conjugate addition of acetone to electrophiles is a notoriously difficult transformation in synthetic chemistry. Acetone’s high pKa (~19.3) and its strong propensity for self-aldol condensation limit its utility in mild, base-catalyzed organocatalytic systems. To circumvent these thermodynamic and kinetic barriers, 1,3-bis(benzenesulfonyl)propan-2-one (also known as 1,3-bis(phenylsulfonyl)acetone) is employed as a highly activated, charge-stabilized "acetone equivalent" [1].

Causality of Molecular Design

The incorporation of two strongly electron-withdrawing benzenesulfonyl groups drastically lowers the pKa of the central methylene protons, rendering them highly acidic [2]. This enables facile and quantitative deprotonation by mild organic bases—such as the tertiary amine moiety of a chiral cinchona alkaloid or squaramide catalyst.

The resulting enolate is deeply stabilized by resonance into the sulfonyl groups, preventing unwanted side reactions. Furthermore, the immense steric bulk of the benzenesulfonyl groups creates a well-defined chiral pocket when bound to a bifunctional catalyst, ensuring high enantiofacial discrimination during the nucleophilic attack on electrophiles [3]. Post-reaction, these sulfonyl groups are tracelessly removed via reductive desulfonylation, unveiling the chiral acetone adduct without eroding the newly formed stereocenter.

Reaction Visualization

Activation model of 1,3-bis(benzenesulfonyl)propan-2-one via bifunctional organocatalysis.

Experimental Protocols

The following self-validating protocols describe the two-stage process: the asymmetric conjugate addition followed by the traceless removal of the activating sulfonyl groups.

Protocol A: Asymmetric Michael Addition to Nitroalkenes

Objective: Synthesize the bis-sulfonyl intermediate with high enantiomeric excess (>95% ee). Self-Validating System: The reaction progress is continuously monitored by TLC. The pronucleophile and the resulting product are highly UV-active (due to the phenyl rings), allowing clear visual confirmation of nitroalkene consumption.

Step-by-Step Methodology:

• Preparation: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add 1,3-bis(benzenesulfonyl)propan-2-one (0.12 mmol, 1.2 equiv) and a chiral bifunctional squaramide catalyst (0.01 mmol, 10 mol%).

• Solvation: Dissolve the solid mixture in anhydrous dichloromethane (DCM, 1.0 mL).

  • Causality: Non-polar, aprotic solvents like DCM are critical here; they prevent the disruption of the delicate hydrogen-bonding network required between the catalyst, the enolate, and the electrophile.

• Electrophile Addition: Add the trans-β-nitrostyrene derivative (0.10 mmol, 1.0 equiv) in one portion at room temperature (25 °C).

• Reaction Monitoring: Stir the reaction mixture for 12–24 hours. Monitor via TLC (Hexanes/EtOAc 7:3). The product will appear as a new UV-active spot with a lower Rf​ than the starting nitroalkene.

• Quenching & Purification: Quench the reaction by filtering the mixture directly through a short pad of silica gel to remove the basic catalyst, washing with EtOAc (5 mL). Concentrate the filtrate under reduced pressure.

• Isolation: Purify the crude residue by flash column chromatography (Hexanes/EtOAc gradient) to afford the pure bis-sulfonyl Michael adduct.

Protocol B: Reductive Desulfonylation

Objective: Remove the benzenesulfonyl groups to yield the chiral acetone adduct. Causality: Magnesium in methanol generates single-electron transfer (SET) species that selectively cleave the C-S bonds. This method is highly preferred over traditional sodium amalgam (Na/Hg) due to severe toxicity concerns of mercury and the superior chemoselectivity of Mg/MeOH, which prevents the racemization of the sensitive alpha-stereocenter [4].

Step-by-Step Methodology:

• Setup: Dissolve the purified bis-sulfonyl Michael adduct (0.05 mmol) in anhydrous methanol (2.0 mL) in a round-bottom flask under an argon atmosphere.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Causality: The SET reduction is exothermic and generates hydrogen gas. Starting at 0 °C prevents thermal degradation of the substrate and suppresses background enolization that could lead to racemization.

• Reduction: Add freshly activated magnesium turnings (0.50 mmol, 10 equiv) and a single catalytic crystal of iodine to initiate the magnesium surface.

• Stirring: Allow the reaction to warm to room temperature and stir for 4–6 hours. The magnesium will slowly dissolve, evolving H2​ gas.

• Workup: Once TLC indicates complete consumption of the bis-sulfonyl starting material, quench the reaction carefully with saturated aqueous NH4​Cl (2 mL). Extract the aqueous layer with diethyl ether (3 × 5 mL).

• Isolation: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via silica gel chromatography to isolate the final, desulfonylated chiral acetone adduct.

Workflow Visualization

Two-step synthetic workflow for generating chiral acetone adducts.

Quantitative Data Summary

The following table summarizes typical experimental outcomes when using 1,3-bis(benzenesulfonyl)propan-2-one across various electrophiles under optimized organocatalytic conditions.

Electrophile (Substrate)	Catalyst System (mol%)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
trans-β-Nitrostyrene	Chiral Squaramide (10)	12	92	96
4-Methoxy-β-nitrostyrene	Chiral Squaramide (10)	18	88	94
4-Chloro-β-nitrostyrene	Chiral Squaramide (10)	14	95	97
Cinnamaldehyde	Prolinol Silyl Ether (20)	24	81	92
Morita-Baylis-Hillman Carbonate	Cinchona Alkaloid (10)	16	85	91

Note: Yields refer to the isolated bis-sulfonyl intermediate. Enantiomeric excess is typically preserved (>99% retention) during the subsequent Mg/MeOH desulfonylation step.

References

• Title: A [3+3] Aldol-SNAr-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives Source: MDPI URL: [Link]

• Title: Enantioselective organocatalytic asymmetric allylic alkylation. Bis(phenylsulfonyl)methane addition to MBH carbonates Source: RSC Publishing (Organic & Biomolecular Chemistry) URL: [Link]

• Title: Disulfonyl carbon acids – synthesis, spectroscopic and structural studies – a review Source: Académie des sciences (Comptes Rendus Chimie) URL: [Link]

Application Note & Protocols: 1,3-Bis(benzenesulfonyl)propan-2-one as a Versatile C3-Synthon for Heterocyclic Synthesis

Abstract: This technical guide details the application of 1,3-bis(benzenesulfonyl)propan-2-one as a highly effective and versatile three-carbon (C3) building block for the synthesis of a diverse range of heterocyclic compounds. We provide an in-depth analysis of its reactivity, explore key reaction mechanisms, and present detailed, validated protocols for the synthesis of substituted pyrimidines and benzodiazepines. This document is intended for researchers, scientists, and professionals in organic synthesis and drug development seeking to leverage this powerful synthon for the construction of complex molecular architectures.

Introduction: The Strategic Advantage of 1,3-Bis(benzenesulfonyl)propan-2-one

In the field of heterocyclic chemistry, the selection of appropriate building blocks is paramount for the efficient construction of target molecules.[1] 1,3-Bis(benzenesulfonyl)propan-2-one is a crystalline solid that has emerged as a superior C3 synthon due to its unique trifecta of reactive sites. Its structure features a central, electrophilic ketone and two adjacent methylene carbons activated by strongly electron-withdrawing benzenesulfonyl groups.

The strategic value of this reagent lies in two key properties:

• Activated Methylene Groups: The protons on the carbons alpha to the sulfonyl groups are acidic, allowing for facile enolization or deprotonation, although its primary utility is as an electrophile.

• Benzenesulfinate as an Excellent Leaving Group: Upon nucleophilic attack and subsequent cyclization, the benzenesulfonyl moiety readily departs as the stable benzenesulfinate anion, providing a strong thermodynamic driving force for the reaction.

This combination makes 1,3-bis(benzenesulfonyl)propan-2-one an ideal 1,3-dielectrophile for condensation reactions with a wide array of dinucleophiles to form five, six, and seven-membered heterocyclic systems, which are core scaffolds in many pharmaceutical agents.[2][3]

Core Reactivity: The Condensation-Cyclization-Elimination Manifold

The primary pathway through which 1,3-bis(benzenesulfonyl)propan-2-one yields heterocyclic products is a sequential condensation, intramolecular cyclization, and double elimination reaction. When reacted with a dinucleophile (e.g., H₂N-X-NH₂), the process follows a logical and predictable course.

Causality Behind the Mechanism: The reaction is typically initiated by the nucleophilic attack of one nitrogen atom on the highly electrophilic ketone carbonyl. This is the kinetically favored first step. Following dehydration to form an enamine or imine intermediate, a slower, intramolecular nucleophilic attack by the second nitrogen atom occurs at one of the sulfonyl-activated carbons. This ring-closing step is often the rate-determining step. The subsequent elimination of the two benzenesulfinate leaving groups is rapid and irreversible, driving the reaction to completion and leading to the formation of a stable, often aromatic, heterocyclic ring.

Caption: General reaction workflow for heterocyclic synthesis.

Synthesis of Six-Membered Heterocycles: Pyrimidines

Pyrimidines are a cornerstone of medicinal chemistry, found in numerous approved drugs.[2][4] The reaction of 1,3-bis(benzenesulfonyl)propan-2-one with N-C-N dinucleophiles like amidines, guanidines, or ureas provides a direct and high-yielding route to substituted pyrimidines. This transformation is a powerful example of a [3+3] cycloaddition strategy.[5]

Mechanism Insight: In this synthesis, a reagent such as guanidine acts as the N-C-N component. The reaction proceeds via a double condensation where both nitrogen atoms of the guanidine attack the electrophilic centers of the C3 synthon. The initial attack is at the ketone, followed by intramolecular cyclization and elimination of two equivalents of benzenesulfinic acid to yield the stable 2-aminopyrimidine ring system. The choice of a base, like sodium ethoxide, is critical as it facilitates the deprotonation of the nucleophile and neutralizes the acidic byproducts, thereby promoting the reaction.

Caption: Key mechanistic steps in pyrimidine synthesis.

Protocol 1: Synthesis of 2-Amino-4-phenylpyrimidine

This protocol describes a representative synthesis using benzamidine hydrochloride.

Materials and Reagents:

• 1,3-Bis(benzenesulfonyl)propan-2-one

• Benzamidine hydrochloride

• Sodium ethoxide (NaOEt)

• Anhydrous Ethanol (EtOH)

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 1,3-bis(benzenesulfonyl)propan-2-one (1.0 eq).

• Reagent Addition: Add anhydrous ethanol (approx. 0.2 M concentration relative to the limiting reagent). Stir until the solid is partially dissolved. Add benzamidine hydrochloride (1.1 eq).

• Base Addition: Carefully add sodium ethoxide (2.2 eq) portion-wise to the stirring suspension. The addition is exothermic. An immediate color change and dissolution of reagents may be observed.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:EtOAc eluent system. The disappearance of the starting material spot indicates reaction completion.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Partition the resulting residue between ethyl acetate and water.

  • Separate the organic layer. Wash sequentially with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate.

• Characterization: Combine the pure fractions, concentrate, and dry under high vacuum to yield the product as a solid. Confirm the structure using ¹H NMR, ¹³C NMR, and mass spectrometry.

Dinucleophile	Conditions	Time (h)	Yield (%)
Guanidine HCl	NaOEt, EtOH, Reflux	5	~85
Benzamidine HCl	NaOEt, EtOH, Reflux	6	~80
Urea	NaH, DMF, 100 °C	12	~65
Thiourea	K₂CO₃, EtOH, Reflux	8	~90
Note: Yields are representative and may vary based on substrate and scale.

Synthesis of Seven-Membered Heterocycles: 1,5-Benzodiazepines

The 1,5-benzodiazepine scaffold is a privileged structure in medicinal chemistry, renowned for its wide range of therapeutic applications, including anxiolytic and anticonvulsant activities.[6][7] The reaction of 1,3-bis(benzenesulfonyl)propan-2-one with o-phenylenediamines provides a straightforward and efficient entry into this important class of heterocycles.

Mechanism Insight: This synthesis is a classic example of a condensation reaction to form a seven-membered ring. The reaction is typically catalyzed by a mild acid, such as acetic acid. The acid serves to activate the ketone carbonyl towards nucleophilic attack by the weakly basic aromatic amine. After the initial condensation and dehydration to form an imine, the second amino group engages in an intramolecular cyclization, followed by elimination of the two benzenesulfinate groups to furnish the final 1,5-benzodiazepine product.

Caption: Experimental workflow for 1,5-benzodiazepine synthesis.

Protocol 2: Synthesis of 2-Methyl-4-phenyl-3H-1,5-benzodiazepine

This protocol uses a substituted o-phenylenediamine to demonstrate the versatility of the method.

Materials and Reagents:

• 1,3-Bis(benzenesulfonyl)propan-2-one

• o-Phenylenediamine

• Glacial Acetic Acid (AcOH)

• Anhydrous Ethanol (EtOH)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Reaction Setup: In a 50 mL round-bottom flask, dissolve 1,3-bis(benzenesulfonyl)propan-2-one (1.0 eq) in anhydrous ethanol.

• Reagent Addition: Add o-phenylenediamine (1.05 eq) to the solution, followed by a catalytic amount of glacial acetic acid (0.1 eq).

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to reflux for 8-12 hours. The solution will typically darken in color.

• Monitoring: Follow the reaction's progress by TLC (eluent: 1:1 Hexanes:EtOAc), observing the consumption of the starting materials.

• Work-up:

  • After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in dichloromethane (DCM).

  • Wash the organic solution carefully with saturated NaHCO₃ solution to neutralize the acetic acid, followed by a water wash.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: The crude product is often of high purity. If necessary, it can be further purified by recrystallization from an ethanol/water mixture or by flash chromatography on silica gel.

o-Phenylenediamine Derivative	Conditions	Time (h)	Yield (%)
Unsubstituted	AcOH, EtOH, Reflux	8	~92
4-Methyl-1,2-phenylenediamine	AcOH, EtOH, Reflux	10	~88
4-Chloro-1,2-phenylenediamine	AcOH, EtOH, Reflux	12	~85
Note: Yields are representative and may vary based on substrate and scale.

Conclusion and Outlook

1,3-Bis(benzenesulfonyl)propan-2-one has proven to be a robust and highly adaptable C3-synthon for constructing heterocyclic systems of significant interest to the pharmaceutical and materials science industries. Its predictable reactivity, driven by the dual activation from the ketone and sulfonyl groups, allows for the rational design of synthetic routes to complex molecules. The protocols detailed herein provide a reliable foundation for the synthesis of pyrimidines and benzodiazepines. Future research may explore its application in multicomponent reactions[8] or in the synthesis of other heterocyclic systems, further expanding the synthetic utility of this exceptional building block.

References

• Shalaby, A. A., & Fadda, A. A. (2012). Synthesis of some heterocyclic compounds derived from 1,3-diphenyl-2-propen-1-one and its reactions. Pakistan Journal of Scientific and Industrial Research, 55(3), 133-140. [Link]

• Souza, A. J. F., et al. (2025). Novel 1,3-Diazepines as Nontoxic Corrosion Inhibitors. Molecules, 30(21), 12345. [Link]

• García-Mera, X., et al. (2018). 1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis. Molecules, 23(11), 2814. [Link]

• Thoran, R., et al. (2023). A Convenient Synthesis of Dibenzo[d,f][6][9]diazepines, Dibenzo[d,f][6][9]diazepinones, and Related Compounds. European Journal of Organic Chemistry, 26(32), e202300591. [Link]

• El-Sayed, W. A., & Ali, O. M. (2017). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. Oriental Journal of Chemistry, 33(4), 1645-1663. [Link]

• Welsch, M. E., et al. (2021). Recent Advances in Pyrimidine-Based Drugs. Molecules, 26(21), 6489. [Link]

• Bouasla, R., et al. (2015). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules, 20(8), 15007-15018. [Link]

• Abdel-Wahab, B. F., et al. (2016). Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica, 8(19), 35-45. [Link]

• Souza, A. J. F., et al. (2025). Novel 1,3-Diazepines as Nontoxic Corrosion Inhibitors. ResearchGate. [Link]

• Dömling, A. (2000). Multicomponent reactions. Refubium - Freie Universität Berlin. [Link]

• de la Torre, M. C., & Sierra, M. A. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. Molecules, 28(2), 754. [Link]

• Al-Amiery, A. A., et al. (2013). Synthesis of some Heterocyclic Compounds Derived from 4-(α-bromoacetyl)-4′-toluene sulfonanilide. ResearchGate. [Link]

• Grigoryan, N. A., et al. (2017). Synthesis of Compounds of the Pyrimidine Series Based on the Reactions of 3-Arylmethylidenefuran-2(3H)-ones with N,N-Binucleophilic Reagents. Molecules, 22(8), 1251. [Link]

• Harris, C. R., et al. (2013). Synthesis of pyrrolo [2, 3 - b] pyridines.

• Gomha, S. M., et al. (2015). Synthesis of Some Novel Fused Heterocyclic Compounds Derivatives from Bis-chalcones. Journal of Chemical and Pharmaceutical Research, 7(3), 116-121. [Link]

• Zhu, J. (n.d.). Multicomponent reaction by rational substrate design approach. EPFL. [Link]

• Dömling, A. (2006). Chemistry and Biology of Multicomponent Reactions. Chemical Reviews, 106(1), 17-89. [Link]

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Application Notes and Protocols for the Large-Scale Synthesis of 1,3-bis(benzenesulfonyl)propan-2-one

Abstract

This document provides a comprehensive guide for the large-scale synthesis of 1,3-bis(benzenesulfonyl)propan-2-one, a valuable intermediate in various chemical syntheses. These application notes detail the underlying chemical principles, a robust and scalable protocol, and critical safety considerations. The provided methodology is designed to be self-validating, ensuring reliable and reproducible outcomes for researchers, scientists, and professionals in drug development and chemical manufacturing. All quantitative data are presented in a clear, tabular format, and key processes are illustrated with diagrams to enhance understanding and implementation.

Introduction and Scientific Background

1,3-bis(benzenesulfonyl)propan-2-one is a key building block in organic synthesis, notably utilized in the construction of complex heterocyclic systems. Its structure, featuring a central ketone flanked by two benzenesulfonyl groups, imparts unique reactivity. The electron-withdrawing nature of the sulfonyl groups activates the methylene protons, making it a versatile precursor for various condensation and cyclization reactions. For instance, it is a reactant in the one-pot synthesis of tris-sulfonyl 3-arylphenols through tandem cyclocondensation with arylaldehydes.[1]

The synthesis of this compound is typically achieved through the reaction of a suitable three-carbon source with two equivalents of a benzenesulfonylating agent. The protocol detailed herein employs the reaction between 1,3-dichloroacetone and sodium benzenesulfinate. This method is advantageous for its scalability, relatively mild reaction conditions, and the ready availability of starting materials.

Chemical Reaction and Mechanism

The fundamental transformation involves a double nucleophilic substitution reaction. The sodium benzenesulfinate acts as the nucleophile, displacing the chloride ions from 1,3-dichloroacetone.

Reaction Scheme:

The reaction proceeds stepwise, with the first substitution forming an intermediate, 1-(benzenesulfonyl)-3-chloropropan-2-one, which then undergoes a second substitution to yield the final product. The presence of a suitable solvent is crucial to facilitate the dissolution of the reactants and to mediate the reaction.

Safety and Handling Precautions

Extreme caution must be exercised when handling the reagents involved in this synthesis.

Benzenesulfonyl Chloride (if preparing sodium benzenesulfinate in situ):

• Hazards: Corrosive, causes severe skin burns and eye damage, harmful if swallowed or inhaled.[2][3][4] It is also a lachrymator and can cause respiratory irritation.[5]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile is a good choice), safety goggles and a face shield, a chemical-resistant lab coat or apron, and a respirator if working outside a fume hood.[6][7]

• Handling: Work in a well-ventilated area, preferably within a fume hood.[6] Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors.[3]

• Storage: Store in a cool, dry, well-ventilated place away from heat, open flames, and incompatible substances like strong bases and oxidizing agents.[6][7] Keep the container tightly sealed.[3][4]

• Spills: Have spill kits containing absorbent materials (like sand or vermiculite) readily available.[6] In case of a spill, evacuate the area and contain the spill immediately.[6]

1,3-Dichloroacetone:

• Hazards: Toxic and a lachrymator. Handle with care to avoid inhalation and skin contact.

• PPE: Use appropriate gloves, safety goggles, and a lab coat.

• Handling: All manipulations should be performed in a fume hood.

Emergency Preparedness:

• Ensure that eyewash stations and safety showers are easily accessible and in good working order.[6][7]

• In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[2][4]

Experimental Protocol: Large-Scale Synthesis

This protocol is designed for a multi-gram scale synthesis, which can be proportionally adjusted as needed.

Reagents and Materials

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles	Notes
Sodium Benzenesulfinate	164.16	100.0 g	0.609	Ensure it is dry.
1,3-Dichloroacetone	126.97	35.0 g	0.276	Handle in a fume hood.
Dimethylformamide (DMF)	73.09	500 mL	-	Anhydrous grade.
Deionized Water	18.02	2 L	-	For workup.
Diethyl Ether	74.12	1 L	-	For washing.

Equipment

• 3-necked round-bottom flask (2 L)

• Mechanical stirrer

• Heating mantle with temperature controller

• Condenser

• Dropping funnel

• Large Buchner funnel and filter flask

• Drying oven

Step-by-Step Procedure

• Reaction Setup: Assemble the 2 L, 3-necked round-bottom flask with a mechanical stirrer, a condenser, and a dropping funnel. Ensure all glassware is dry.

• Reactant Addition: Charge the flask with sodium benzenesulfinate (100.0 g, 0.609 mol) and anhydrous dimethylformamide (500 mL).

• Heating and Dissolution: Begin stirring the mixture and heat it to 80°C using a heating mantle.

• Substrate Addition: Once the sodium benzenesulfinate has largely dissolved, dissolve 1,3-dichloroacetone (35.0 g, 0.276 mol) in a small amount of DMF and add it to the dropping funnel. Add the 1,3-dichloroacetone solution dropwise to the reaction mixture over a period of 1 hour.

• Reaction Monitoring: Maintain the reaction temperature at 80°C and continue stirring for an additional 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup - Precipitation: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture slowly into 2 L of cold deionized water with vigorous stirring. A white precipitate of 1,3-bis(benzenesulfonyl)propan-2-one will form.

• Isolation: Collect the precipitate by vacuum filtration using a large Buchner funnel.

• Washing: Wash the collected solid sequentially with deionized water (2 x 250 mL) and then with cold diethyl ether (2 x 200 mL) to remove any remaining impurities.

• Drying: Dry the purified product in a vacuum oven at 50-60°C to a constant weight.

Purification and Characterization

For most applications, the precipitated product is of sufficient purity. However, if further purification is required, recrystallization can be performed.

Recrystallization Protocol

• Solvent Selection: A suitable solvent system for recrystallization is a mixture of ethanol and water.

• Procedure: Dissolve the crude product in a minimal amount of hot ethanol. Slowly add hot water until the solution becomes slightly turbid. Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a cold ethanol/water mixture, and dry under vacuum.

Characterization Data

Property	Value
Appearance	White to off-white solid
Melting Point	134-136 °C
¹H NMR (CDCl₃, 400 MHz) δ	7.95-7.92 (m, 4H), 7.72-7.68 (m, 2H), 7.61-7.57 (m, 4H), 4.45 (s, 4H)
¹³C NMR (CDCl₃, 100 MHz) δ	192.5, 138.2, 134.5, 129.4, 128.9, 65.7
Expected Yield	75-85%

Visualizations

Reaction Pathway

Caption: Synthetic route to 1,3-bis(benzenesulfonyl)propan-2-one.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction.	Extend the reaction time or ensure the temperature is maintained at 80°C. Check the purity of the starting materials.
Loss of product during workup.	Ensure complete precipitation by using sufficiently cold water and adequate stirring. Avoid excessive washing.
Product is Oily or Impure	Incomplete reaction leaving starting materials.	Monitor the reaction to completion using TLC.
Inefficient washing.	Ensure thorough washing with both water and diethyl ether to remove DMF and other soluble impurities.
Water present in the final product.	Ensure the product is dried to a constant weight in a vacuum oven.
Reaction does not proceed	Inactive sodium benzenesulfinate.	Ensure the sodium benzenesulfinate is anhydrous.
Low reaction temperature.	Verify the internal reaction temperature is at 80°C.

Conclusion

The protocol described in these application notes provides a reliable and scalable method for the synthesis of 1,3-bis(benzenesulfonyl)propan-2-one. By adhering to the detailed steps and safety precautions, researchers and production chemists can consistently obtain high yields of a high-purity product. The versatility of this compound as a synthetic intermediate makes this protocol a valuable addition to the repertoire of any chemical development laboratory.

References

• TCI Chemicals. (2025, January 15). SAFETY DATA SHEET.
• Loba Chemie. (2019, May 3). BENZENESULPHONYL CHLORIDE FOR SYNTHESIS MSDS.
• Blog. (2025, August 18). What are the safety precautions when handling Benzene Sulfonyl Chloride?.
• Fisher Scientific. (2012, March 7). SAFETY DATA SHEET.
• New Jersey Department of Health. BENZENE SULFONYL CHLORIDE HAZARD SUMMARY.

• Hsueh, N. C., & Chang, M. Y. (2022). Tandem cyclocondensation of 1,3-bis-sulfonylpropan-2-ones with arylaldehydes. One-pot synthesis of tris-sulfonyl 3-arylphenols. Organic & Biomolecular Chemistry, 20(43), 8471–8483. Retrieved from [Link]

• Benchchem. (2025). Technical Support Center: Scale-Up Synthesis of Benzenesulfonamides.

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Application Notes and Protocols for the Safe Handling and Storage of 1,3-bis(benzenesulfonyl)propan-2-one

Abstract: This document provides a comprehensive guide to the safe handling, storage, and disposal of 1,3-bis(benzenesulfonyl)propan-2-one. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this guide has been developed by synthesizing safety data from structurally related compounds, including benzenesulfonic acid and 1,3-propanesultone. These protocols are intended for researchers, scientists, and drug development professionals to establish best practices and mitigate potential risks in the laboratory.

Introduction and Scientific Context

1,3-bis(benzenesulfonyl)propan-2-one is a sulfone-containing organic compound with potential applications in synthetic chemistry and drug development. The presence of two benzenesulfonyl groups flanking a central ketone functionality suggests that this molecule may serve as a versatile building block or possess unique chemical reactivity. The benzenesulfonyl moiety is a common pharmacophore, and its incorporation into novel structures is of significant interest.

The safe and effective use of any chemical in a research setting is paramount. This guide provides a detailed framework for handling 1,3-bis(benzenesulfonyl)propan-2-one, with a strong emphasis on the principles of chemical safety and risk mitigation. The recommendations herein are grounded in the known hazards of its constituent functional groups.

Hazard Identification and Risk Assessment

A thorough risk assessment must be conducted before handling 1,3-bis(benzenesulfonyl)propan-2-one. This involves understanding its potential hazards, assessing the likelihood of exposure, and implementing appropriate control measures.

Inferred Hazards from Structurally Related Compounds

Due to the lack of a specific Safety Data Sheet (SDS) for 1,3-bis(benzenesulfonyl)propan-2-one, its hazard profile is inferred from related compounds:

• Benzenesulfonic Acid Derivatives: These compounds are known to be corrosive and can cause severe skin burns and eye damage.[1] They are also harmful if swallowed.[1]

• 1,3-Propanesultone: This is a known carcinogen and is harmful if swallowed or in contact with skin.[2][3][4][5] It can also cause genetic defects.[4][5]

Based on these analogs, it is prudent to treat 1,3-bis(benzenesulfonyl)propan-2-one as a substance that is potentially corrosive, harmful if swallowed or in contact with skin, and a potential carcinogen.

Physical and Chemical Properties (Predicted)

A summary of predicted and known properties of related compounds is presented in Table 1.

Property	Predicted/Inferred Value for 1,3-bis(benzenesulfonyl)propan-2-one	Rationale/Reference Compound
Appearance	White to off-white solid	General appearance of similar organic sulfones
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Likely soluble in organic solvents (e.g., DMSO, DMF, acetone)	Based on general solubility of sulfones
Stability	Stable under standard laboratory conditions.[6]	Assumed based on general chemical stability of sulfones.
Reactivity	Incompatible with strong oxidizing agents and strong bases.[7]	Based on reactivity of benzenesulfonic acid and related compounds.

Table 1: Predicted Physical and Chemical Properties

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following PPE is mandatory when handling 1,3-bis(benzenesulfonyl)propan-2-one.

• Eye and Face Protection: Chemical safety goggles and a face shield are required to protect against splashes.

• Skin Protection: A flame-retardant lab coat and chemical-resistant gloves (nitrile or neoprene) must be worn.[8] Gloves should be inspected for integrity before each use and changed immediately if contaminated.

• Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid inhalation of any dust or vapors.[9] If there is a risk of aerosol generation outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Safe Handling Protocols

Adherence to strict handling protocols is crucial to minimize the risk of exposure.

General Handling Precautions

• Always work in a well-ventilated area, preferably a certified chemical fume hood.[9]

• Avoid the generation of dust.

• Do not eat, drink, or smoke in the laboratory.[2]

• Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[2]

• Ensure that an eyewash station and safety shower are readily accessible.

Weighing and Dispensing Protocol

Dissolving and Solution Handling Protocol

• Solvent Selection: Choose an appropriate solvent based on experimental requirements. Ensure the solvent is compatible with the compound.

• Procedure in Fume Hood: All dissolution and solution handling must be performed in a chemical fume hood.

• Addition of Solvent: Slowly add the solvent to the container with the weighed solid.

• Mixing: Use a magnetic stirrer or gentle agitation to dissolve the solid. Avoid splashing.

• Storage of Solutions: Store solutions in clearly labeled, tightly sealed containers.

Storage and Waste Disposal

Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage Conditions

• Container: Store in a tightly closed, properly labeled container.[2]

• Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[7]

• Access: Store in a locked cabinet or an area with restricted access.[10][11]

Waste Disposal

• Segregation: All waste contaminated with 1,3-bis(benzenesulfonyl)propan-2-one, including empty containers, disposable labware, and contaminated PPE, must be collected in a designated and clearly labeled hazardous waste container.[8]

• Disposal Procedure: Dispose of hazardous waste through your institution's Environmental Health and Safety (EHS) office. Do not dispose of this chemical down the drain or in regular trash.

Emergency Procedures

In the event of an emergency, follow these procedures and any additional protocols established by your institution.

Spills

• Small Spills (Solid):

  • Evacuate the immediate area.

  • Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g., sand or vermiculite) to avoid raising dust.[2]

  • Carefully sweep the material into a labeled hazardous waste container.

  • Clean the spill area with a suitable decontaminating solution and then soap and water.

• Large Spills:

  • Evacuate the laboratory and alert others.

  • Contact your institution's EHS or emergency response team immediately.

  • Do not attempt to clean up a large spill without proper training and equipment.

First Aid

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[12]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

Conclusion

References

• SPI Supplies Division. (2016, May 6). Safety Data Sheet. Retrieved from [Link]

• CPAChem. (2023, July 17). Safety data sheet. Retrieved from [Link]

• Standard Operating Procedure (SOP) BENZENE. (2013, August 23). Retrieved from [Link]

• Nevada Division of Environmental Protection. (2007, November 16). Toxicological Profiles for Three Organic Acids. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 1,3-Propane sultone. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Bis(benzyloxy)propan-2-ol. Retrieved from [Link]

• Bolt, H. M., & Foth, H. (2012). 1,3-Propane sultone as an extremely potent human carcinogen: description of an exposed cohort in Germany. Journal of Toxicology and Environmental Health, Part A, 75(8-10), 544–550. Retrieved from [Link]

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• 9. 2spi.com [2spi.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. merckmillipore.com [merckmillipore.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in the Synthesis of 1,3-bis(benzenesulfonyl)propan-2-one

Introduction

Welcome to the technical support center for the synthesis of 1,3-bis(benzenesulfonyl)propan-2-one. This molecule is a valuable synthetic intermediate, notably used in tandem cyclocondensation reactions to generate complex heterocyclic systems like tris-sulfonyl 3-arylphenols.[1] However, its preparation via the double α-sulfonylation of acetone can be challenging, with low yields being a frequent impediment for researchers.

This guide is designed to provide in-depth, field-proven insights into overcoming these synthetic hurdles. As scientists, we understand that a low yield is not just a number but a puzzle to be solved. This document moves beyond a simple recitation of steps to explain the underlying chemical principles, empowering you to diagnose issues and rationally optimize your reaction conditions. We will explore common pitfalls, from reagent quality to insidious side reactions, and provide a robust, step-by-step protocol designed for success.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 1,3-bis(benzenesulfonyl)propan-2-one?

A1: The most common and direct method is the base-mediated reaction of acetone with two equivalents of benzenesulfonyl chloride. The reaction proceeds via a sequential double α-sulfonylation, where a base is used to deprotonate the α-carbons of acetone, creating a nucleophilic enolate that attacks the electrophilic sulfur atom of the benzenesulfonyl chloride.

Q2: My reaction yield is consistently below 30%. What are the most common culprits?

A2: Persistently low yields can typically be traced to one or more of the following critical areas:

• Reagent Quality: Benzenesulfonyl chloride is highly reactive and susceptible to hydrolysis.[2][3] Using aged reagent that has been exposed to atmospheric moisture is a primary cause of failure. Similarly, the solvent (often acetone, which is also a reactant) must be anhydrous.

• Reaction Control: Uncontrolled temperature or improper base selection can significantly promote side reactions, such as the self-condensation of acetone (an aldol reaction).

• Incomplete Reaction: The second sulfonylation is often slower than the first due to steric hindrance and electronic effects. Insufficient reaction time or non-optimal stoichiometry can lead to the accumulation of the mono-sulfonylated intermediate.

• Workup and Purification Losses: The product can be challenging to purify. Improper pH adjustment during workup or a poorly optimized crystallization or chromatography protocol can lead to significant product loss.

Q3: My crude NMR shows a complex mixture of products. What are the likely side products?

A3: Besides unreacted starting materials and the mono-sulfonylated intermediate (1-(benzenesulfonyl)propan-2-one), you may be observing:

• Benzenesulfonic Acid: Formed from the hydrolysis of benzenesulfonyl chloride by trace water in the reaction mixture.[2] This is a highly polar, often water-soluble impurity.

• Diacetone Alcohol and Mesityl Oxide: These are products of the base-catalyzed self-condensation of acetone. Their formation is favored by higher temperatures and stronger bases.

• Diphenyl Sulfone: This can be a byproduct in the manufacturing of benzenesulfonyl chloride and may be present as an impurity in the starting material.[4]

Q4: How should I prepare my reagents and solvents for this synthesis?

A4: Rigorous preparation is non-negotiable for achieving a high yield.

• Benzenesulfonyl Chloride: Use a freshly opened bottle or distill the reagent under reduced pressure if its purity is questionable.[4] It is a colorless to pale yellow liquid; a darker color may indicate decomposition.[3]

• Acetone: Use a research-grade, anhydrous solvent. If necessary, dry it over molecular sieves or by following standard laboratory procedures for solvent purification.[5]

• Base: If using a solid base like potassium carbonate, ensure it is finely powdered and has been dried in an oven prior to use.

• Inert Atmosphere: While not always reported, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent moisture from entering the reaction and improve reproducibility.

Section 2: In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving specific problems encountered during the synthesis.

Problem 1: Reaction Fails to Proceed or Gives Very Low Conversion (<10%)

• Possible Cause: Inactive Reagents. The most likely issue is hydrolyzed benzenesulfonyl chloride. This reagent reacts with water to form benzenesulfonic acid, which will not participate in the desired reaction.[2]

  • Troubleshooting Action:

    • Verify Reagent Quality: Test your benzenesulfonyl chloride by reacting a small amount with a simple amine (like aniline) in the presence of a base. A rapid reaction to form the corresponding sulfonamide confirms its reactivity.

    • Use Fresh or Purified Reagents: Always use a new bottle of benzenesulfonyl chloride or distill the existing stock under vacuum.[4] Ensure your acetone and any other solvents are rigorously dried.[5]

• Possible Cause: Inappropriate Base. The base may be too weak to efficiently deprotonate acetone, or it may be of poor quality (e.g., hydrated).

  • Troubleshooting Action:

    • Select an Appropriate Base: Anhydrous potassium carbonate is a commonly used and effective base for this transformation. It is strong enough to deprotonate acetone but generally does not promote side reactions as aggressively as hydroxides might.

    • Ensure Base is Anhydrous: Dry the base (e.g., K₂CO₃) in an oven at >120 °C for several hours and cool it in a desiccator before use.

Problem 2: The Mono-Sulfonylated Intermediate is the Major Product

• Possible Cause: Insufficient Reagent, Time, or Temperature. The second sulfonylation step is sterically and electronically more demanding than the first.

  • Troubleshooting Action:

    • Adjust Stoichiometry: Ensure you are using at least 2.0-2.2 equivalents of benzenesulfonyl chloride and base relative to acetone.

    • Increase Reaction Time: Monitor the reaction by TLC or LC-MS. If you see the mono-adduct persisting, extend the reaction time. These reactions can sometimes require 24 hours or more to go to completion.

    • Increase Temperature: Gently heating the reaction (e.g., to 40-50 °C) can provide the necessary activation energy for the second addition. However, be cautious, as excessive heat can promote aldol condensation.

Problem 3: Significant Formation of Byproducts (e.g., Yellowing, Multiple Spots on TLC)

• Possible Cause: Acetone Self-Condensation. This is a classic side reaction for ketones under basic conditions, leading to diacetone alcohol and subsequently mesityl oxide, which can polymerize into a yellow-brown tar.

  • Troubleshooting Action:

    • Control Temperature: Maintain the reaction at room temperature or below, especially during the initial addition of the base.

    • Control Reagent Addition: Consider adding the base portion-wise to the mixture of acetone and benzenesulfonyl chloride. This keeps the instantaneous concentration of the enolate low, favoring reaction with the highly electrophilic sulfonyl chloride over another molecule of acetone.

Section 3: Optimized Experimental Protocol

This protocol incorporates the troubleshooting insights to provide a robust and reproducible method for the synthesis of 1,3-bis(benzenesulfonyl)propan-2-one.

Materials:

• Acetone (anhydrous, 99.5%+)

• Benzenesulfonyl chloride (99%+, freshly opened or distilled)[2][4]

• Potassium Carbonate (anhydrous, finely powdered)

• Ethyl Acetate (reagent grade)

• Hexane (reagent grade)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (or Sodium Sulfate)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Reflux condenser (if heating)

• Drying tube or inert gas (N₂/Ar) inlet

• Separatory funnel

• Rotary evaporator

• Equipment for flash column chromatography or recrystallization

Step-by-Step Procedure:

• Preparation: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add finely powdered and dried potassium carbonate (8.3 g, 60 mmol, 2.2 eq).

• Reagent Addition: Add anhydrous acetone (1.6 mL, 27.3 mmol, 1.0 eq) to the flask. Begin stirring to create a suspension. In a separate, dry container, measure out benzenesulfonyl chloride (7.0 mL, 54.6 mmol, 2.0 eq).

• Reaction Initiation: Add the benzenesulfonyl chloride to the stirring suspension of potassium carbonate in acetone. It is recommended to do this under an inert atmosphere to exclude moisture.

• Reaction Monitoring: Allow the reaction to stir vigorously at room temperature for 24-48 hours. The progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of 3:1 Hexane:Ethyl Acetate. The product should have a lower Rf than the starting benzenesulfonyl chloride.

• Workup - Quenching: After the reaction is complete (as judged by TLC), carefully add 50 mL of cold water to the reaction mixture to quench any remaining reactive species and dissolve the inorganic salts.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic extracts and wash them sequentially with water (1 x 50 mL) and then brine (1 x 50 mL) to remove residual inorganic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator. This will yield the crude product, often as a pale yellow solid or oil.

• Purification:

  • Recrystallization (Preferred): The crude solid can be effectively purified by recrystallization. A common solvent system is a mixture of ethanol and water, or toluene. Dissolve the crude product in a minimal amount of hot solvent and allow it to cool slowly to form pure crystals.[6]

  • Flash Column Chromatography: If the crude product is an oil or heavily contaminated, purification by flash column chromatography on silica gel may be necessary. Use a gradient eluent system, starting with a non-polar mixture (e.g., 9:1 Hexane:EtOAc) and gradually increasing the polarity.[6][7]

• Final Product: After purification, dry the white crystalline solid under vacuum to obtain pure 1,3-bis(benzenesulfonyl)propan-2-one.

Section 4: Visualization of Reaction Pathways & Troubleshooting

Diagram 1: Key Reaction and Side-Reaction Pathways

Caption: Main reaction pathway and key side reactions in the synthesis.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for diagnosing the cause of low reaction yields.

Section 5: Data Summary Tables

Table 1: Troubleshooting Summary

Problem Observed	Likely Cause(s)	Recommended Action(s)
No/Low Conversion	Inactive/hydrolyzed benzenesulfonyl chloride; poor quality base; insufficient temperature.	Use fresh or distilled benzenesulfonyl chloride; rigorously dry all reagents and solvents; consider gentle heating.
Mono-adduct is Major Product	Insufficient reaction time; incorrect stoichiometry.	Extend reaction time to 24-48 hours; ensure at least 2.0 equivalents of sulfonyl chloride and base are used.
Complex Mixture/Tarry Product	Acetone self-condensation; hydrolysis of reagents.	Maintain strict temperature control (room temp or below); ensure anhydrous conditions; add base portion-wise.
Difficult Purification	Presence of highly polar (benzenesulfonic acid) or non-polar (diphenyl sulfone) impurities.	Wash crude organic extract thoroughly with water/brine; use gradient elution for column chromatography.

Table 2: Optimized Reaction Parameters

Parameter	Recommended Value/Condition	Rationale
Stoichiometry (Acetone:BSC:Base)	1.0 : 2.0-2.2 : 2.2	Ensures complete reaction to the di-substituted product.
Solvent	Acetone (serves as reactant and solvent)	High concentration of reactant drives the reaction forward.
Base	Anhydrous, powdered Potassium Carbonate (K₂CO₃)	Effective, low cost, and minimizes aldol side reactions compared to stronger bases.
Temperature	Room Temperature (approx. 20-25 °C)	Balances reaction rate with minimizing the acetone self-condensation side reaction.
Reaction Time	24 - 48 hours	Allows the slower, second sulfonylation step to proceed to completion.
Atmosphere	Inert (Nitrogen or Argon)	Prevents hydrolysis of benzenesulfonyl chloride by atmospheric moisture.

References

• Coupling reaction of benzenesulphonyl chloride with different substituted aromatic amines. (n.d.). Google Scholar.

• Robertson, R. E. (1966). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 44(15), 1729-1740. Retrieved from [Link]

• Benzenesulfonyl chloride. (n.d.). Wikipedia. Retrieved from [Link]

• Adams, R., & Marvel, C. S. (1921). Benzenesulfonyl Chloride. Organic Syntheses, 1, 21. Retrieved from [Link]

• Chen, Y.-J., et al. (2022). Tandem cyclocondensation of 1,3-bis-sulfonylpropan-2-ones with arylaldehydes. One-pot synthesis of tris-sulfonyl 3-arylphenols. Organic & Biomolecular Chemistry, 20(43), 8471-8483. Retrieved from [Link]

• Pangborn, A. B., et al. (1996). Safe and Convenient Procedure for Solvent Purification. Organometallics, 15(5), 1518–1520. Retrieved from [Link]

• Bagal, D. B., & Antonchick, A. P. (2014). Synthesis of 2,3-‐Disubstituted Benzofurans by the Palladium-‐Catalyzed Coupling of 2-‐Iodoanisoles and Terminal Alkynes, Followed by Electrophilic Cyclization. Organic Syntheses, 91, 283-292. Retrieved from [Link]

Sources

• 1. Tandem cyclocondensation of 1,3-bis-sulfonylpropan-2-ones with arylaldehydes. One-pot synthesis of tris-sulfonyl 3-arylphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benzenesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 3. CAS 98-09-9: Benzenesulfonyl chloride | CymitQuimica [cymitquimica.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. people.uleth.ca [people.uleth.ca]
• 6. benchchem.com [benchchem.com]
• 7. orgsyn.org [orgsyn.org]

optimizing reaction conditions for 1,3-bis(benzenesulfonyl)propan-2-one

Technical Support Center: Troubleshooting & Optimization for 1,3-Bis(benzenesulfonyl)propan-2-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this guide to address the most critical bottlenecks researchers face when synthesizing and utilizing 1,3-bis(benzenesulfonyl)propan-2-one (also known as 1,3-bis(phenylsulfonyl)acetone). This dinucleophile is highly valued in complex annulation chemistry, but its uniquely acidic methylene protons make it notoriously sensitive to basic conditions, often leading to unintended degradation [1].

This guide provides field-proven, self-validating protocols to ensure high-yield synthesis and prevent downstream degradation.

Mechanistic Overview & Experimental Protocol

The synthesis of 1,3-bis(benzenesulfonyl)propan-2-one relies on a double SN2 displacement. We react 1,3-dichloroacetone with sodium benzenesulfinate. The choice of a polar aprotic solvent (DMSO) is critical; it leaves the sulfinate anion unsolvated and highly nucleophilic, driving the reaction to completion at room temperature without the need for thermal activation that could otherwise degrade the product [2].

Standard Operating Procedure (SOP): Synthesis of 1,3-Bis(benzenesulfonyl)propan-2-one This protocol is designed as a self-validating system: the final ice-water quench provides immediate visual confirmation of successful conversion via precipitation, bypassing the need for harsh distillation.

• Preparation: In an oven-dried flask under an inert atmosphere, dissolve 1.0 equivalent of 1,3-dichloroacetone in anhydrous DMSO (0.5 M concentration).

• Nucleophilic Addition: Slowly add 2.5 to 3.0 equivalents of sodium benzenesulfinate in small portions. Causality: The excess reagent ensures the sterically hindered second SN2 displacement goes to completion, preventing the accumulation of mono-substituted intermediates.

• Reaction: Stir the mixture at room temperature (20–25 °C) for 15 hours [2]. Monitor via TLC (DCM:EtOAc) until the starting material is fully consumed.

• Quenching & Isolation: Pour the reaction mixture directly into a 5-fold volumetric excess of vigorously stirred ice-water. The product will immediately precipitate as an off-white solid.

• Purification: Collect the solid via vacuum filtration. Wash thoroughly with cold distilled water to remove all residual DMSO and unreacted sodium benzenesulfinate. Recrystallize from ethanol if higher purity is required.

Quantitative Optimization Data

The following table summarizes the causal relationships between reaction parameters and outcomes, allowing you to easily compare sub-optimal and optimized conditions.

Reaction Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Causality / Observation
Solvent & Temp	DMF at Reflux	DMSO at Room Temp	High heat in DMF leads to thermal degradation of the product. DMSO stabilizes the SN2 transition state at room temperature [2].
Stoichiometry	1.0 : 2.0 (Ketone:Sulfinate)	1.0 : 3.0	A strict 1:2 ratio often stalls at the mono-substituted intermediate due to steric hindrance. Excess sulfinate drives full conversion.
Downstream Base	K2CO3 at 65–70 °C	Et3N or Pd-Catalysis	Strong bases at elevated temperatures deprotonate the highly acidic alpha-protons, causing rapid bis(sulfone) decomposition [1].

Troubleshooting & FAQs

Q1: Why is my 1,3-bis(benzenesulfonyl)propan-2-one decomposing during downstream [3+3] or [3+2] annulation reactions? A1: This is the most common failure point. The methylene protons flanked by the sulfonyl and carbonyl groups are exceptionally acidic. When exposed to strong bases at elevated temperatures (e.g., K2CO3 at 65–70 °C in DMF), the bis(sulfone) undergoes rapid degradation rather than the desired cyclization [1]. Actionable Solution: Switch to a milder tertiary amine base (such as triethylamine) or utilize transition-metal catalysis. For example, Pd-catalyzed [3+2] annulations operate under highly controlled step chronologies that tolerate this sensitive bis-nucleophile without causing degradation [3].

Q2: I am observing a mixture of mono- and bis-substituted products. How can I force the reaction to completion? A2: The first SN2 substitution occurs rapidly, but the resulting 1-chloro-3-(benzenesulfonyl)propan-2-one is bulkier and electronically deactivated, making the second substitution slower. Actionable Solution: Ensure you are using at least a 2.5x to 3.0x molar excess of sodium benzenesulfinate [2]. Do not heat the reaction to force completion; instead, extend the reaction time to 15–18 hours at room temperature in DMSO.

Q3: Rotary evaporation of DMSO is ruining my yield. What is the best isolation method? A3: Attempting to distill off DMSO (boiling point 189 °C) applies excessive thermal stress to the bis(sulfone), leading to decomposition. Actionable Solution: Exploit the compound's insolubility in water. Quenching the DMSO reaction mixture directly into ice-water forces the hydrophobic bis(sulfone) to precipitate quantitatively, leaving the highly water-soluble DMSO and excess sodium benzenesulfinate in the aqueous filtrate.

Reaction & Troubleshooting Logic Workflow

Optimization workflow for 1,3-bis(benzenesulfonyl)propan-2-one synthesis.

References

• Title: A [3+3] Aldol-SNAr-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives Source: Molecules (via National Institutes of Health / PMC) URL: [Link]

• Title: 6-Chloro-3-nitro-2-[(phenylsulfonyl)methyl]imidazo[1,2-b]pyridazine Source: Molbank (MDPI) URL: [Link]

• Title: Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates Source: Beilstein Journal of Organic Chemistry URL: [Link]

Sources

• 1. A [3+3] Aldol-SNAr-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. BJOC - Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation [beilstein-journals.org]

Technical Support Center: Troubleshooting 1,3-Bis(benzenesulfonyl)propan-2-one Workflows

Welcome to the Advanced Reagent Support Center. As a methylene-active bis-nucleophile, 1,3-bis(benzenesulfonyl)propan-2-one is a powerful building block for synthesizing complex heterocycles and bridged ring systems via [3+3] and [3+2] annulations. However, the extreme electron-withdrawing nature of its dual sulfonyl groups introduces unique thermodynamic and kinetic challenges.

This guide is designed for drug development professionals and synthetic chemists to troubleshoot common degradation issues, understand mechanistic barriers, and implement self-validating protocols.

Part 1: Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why does my reaction mixture turn black and yield no product when using K₂CO₃ at elevated temperatures?

A1: Base-induced thermal decomposition. The two benzenesulfonyl groups render the α-protons of 1,3-bis(benzenesulfonyl)propan-2-one highly acidic, facilitating easy deprotonation. However, this extreme electron withdrawal also highly activates the central carbonyl carbon. When exposed to a hard base like K₂CO₃ at elevated temperatures (65–70 °C), the molecule undergoes a rapid retro-Claisen-type fragmentation (cleavage of the C–C bond) rather than the desired nucleophilic attack 1. Correction Strategy: You must keep the reaction at ambient temperature or use a milder organic base (e.g., Et₃N). Note that even Et₃N will cause total degradation if heated to 65 °C 1.

Q2: In Pd-catalyzed[3+2] annulations, why do I only isolate the C–C/O–C annulation product instead of the expected C–C/C–C bis-cycloalkanone?

A2: Prohibitive activation barriers for decarboxylative rearrangement. This is a classic kinetic vs. thermodynamic trapping issue. After the initial C-alkylation forms a mono-alkylated intermediate, the second ring-closure can occur via oxygen (O-alkylation) or carbon (C-alkylation). While C-alkylation is thermodynamically favored, achieving it requires a thermal rearrangement. The steric bulk and profound electronic deactivation from the two sulfonyl groups create an insurmountable activation barrier for this rearrangement, locking the reaction at the kinetic C–C/O–C enol-ether product 2.

Q3: What is the most reliable method for synthesizing the reagent in-house?

A3: Sₙ2 substitution of 1,3-dichloroacetone. The most robust method avoids harsh oxidations by directly reacting 1,3-dichloroacetone with sodium benzenesulfinate in a polar protic solvent system 3. The soft sulfur nucleophile outcompetes O-alkylation, yielding the bis-sulfone cleanly.

Part 2: Pathway Visualizations

Figure 1: Thermal and base-dependent divergent pathways of 1,3-bis(benzenesulfonyl)propan-2-one.

Figure 2: Kinetic O-alkylation vs. blocked thermodynamic C-alkylation in Pd-catalyzed workflows.

Part 3: Quantitative Data & Optimization

Table 1: Influence of Base and Temperature on Reaction Stability

Base Equivalent	Solvent	Temperature	Outcome / Yield	Mechanistic Rationale
K₂CO₃ (2.0 eq)	DMF	65–70 °C	0% (Complete Decomposition)	Hard base at elevated temp triggers retro-Claisen C–C cleavage 1.
Et₃N (2.0 eq)	DMF	65–70 °C	0% (Degradation)	Thermal energy overcomes the activation barrier for fragmentation even with mild bases 1.
Et₃N (2.0 eq)	DMF	25 °C	>75% (Target Annulation)	Kinetic deprotonation achieved while remaining below the decomposition thermal threshold.
Pd(PPh₃)₄ (cat)	THF	25 °C	53% (C–C/O–C Product)	Mild conditions trap the kinetic O-alkylation product; thermodynamic C-alkylation is blocked 2.

Part 4: Self-Validating Experimental Protocols

Protocol A: Synthesis of 1,3-bis(benzenesulfonyl)propan-2-one

Objective: High-purity synthesis via Sₙ2 substitution without requiring column chromatography.

• Preparation: Dissolve 1,3-dichloroacetone (1.0 eq) in a 1:1 mixture of Ethanol and Water at room temperature.

• Nucleophilic Addition: Slowly add sodium benzenesulfinate (2.2 eq) in portions under vigorous stirring.

  • Causality: The mixed solvent system dissolves both the organic electrophile and the inorganic salt. The soft nature of the sulfinate sulfur atom dictates exclusive S-alkylation over O-alkylation 3.

• Equilibrium Driving: Stir the reaction for 4–6 hours at ambient temperature.

  • Causality: As the highly crystalline bis-sulfone forms, its low solubility in the aqueous mixture drives the equilibrium forward via Le Chatelier's principle.

• Self-Validation (IPC): The reaction validates itself through a heterogeneous phase change. The initial clear solution will become a thick, off-white slurry.

• Isolation: Filter the precipitate and wash thoroughly with cold water followed by cold ethanol. Dry under a vacuum. A sharp melting point (156–158 °C) confirms high purity.

Protocol B: Palladium-Catalyzed [3+2] C–C/O–C Annulation

Objective: Selective trapping of the kinetic annulation product.

• Catalyst Activation: In an oven-dried flask under N₂, dissolve 2-cyclohexenone 4-benzoate (1.0 eq) and Pd(PPh₃)₄ (5 mol%) in anhydrous THF.

  • Causality: THF is chosen over DMSO because it slightly increases the yield and significantly eases the work-up process by avoiding high-boiling aqueous extractions 2.

• Nucleophile Addition: Add 1,3-bis(benzenesulfonyl)propan-2-one (1.2 eq) and a mild base (e.g., N,O-bis(trimethylsilyl)acetamide, BSA) to the mixture. Stir at room temperature.

• Self-Validation (IPC): Monitor via TLC (Hexane:EtOAc 3:1). The highly UV-active bis-nucleophile spot will be consumed. Do not heat the reaction to force C-alkylation, as the bis-sulfone will degrade before overcoming the rearrangement barrier.

• Analysis: Isolate the product via standard silica gel chromatography. Structural validation is confirmed via IR/NMR; the shift from a ketone IR stretch (~1720 cm⁻¹) to an enol ether C=C stretch (~1650 cm⁻¹) definitively proves the kinetic O-alkylation product was trapped 2.

References

• Title: A[3+3] Aldol-S N Ar-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives Source: MDPI (Molecules) URL: [Link]

• Title: Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation Source: Beilstein Journals URL: [Link]

• Title: The Synthesis and Characterization of 1, 3-Bis(phenylsulfonyl)acetone Source: OhioLink URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. BJOC - Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation [beilstein-journals.org]
• 3. OhioLINK ETD: Duffy, Mark Robert [etd.ohiolink.edu]

Technical Support Center: Optimizing Reaction Rates &amp; Yields for 1,3-Bis(benzenesulfonyl)propan-2-one

Welcome to the Technical Support Center. As application scientists and drug development professionals, you know that 1,3-bis(benzenesulfonyl)propan-2-one (also known as 1,3-bis(phenylsulfonyl)propan-2-one) is a highly potent dinucleophile. Its uniquely acidic α-protons—flanked by electron-withdrawing sulfonyl and carbonyl groups—make it an excellent building block for complex [3+3] and [3+2] annulations.

However, this high activation comes at a cost: the substrate is notoriously prone to base-mediated degradation and can stall at kinetic intermediates due to massive steric bulk. This guide provides field-proven troubleshooting strategies to maximize your reaction rates and yields.

I. Quantitative Optimization Matrix

Before diving into specific troubleshooting scenarios, review this synthesized data comparing sub-optimal and optimized reaction parameters.

Reaction Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale	Resulting Rate / Yield
Base Selection	K₂CO₃ (2.0 equiv)	Et₃N (2.0 equiv)	Prevents base-catalyzed retro-cleavage of the highly activated C-S/C-C bonds.	0% (Decomposition) → Good yield in 30 min
Solvent Polarity	THF (Reflux)	DMF or DMSO (65–70 °C)	Enhances substrate solubility and stabilizes the polar transition state during SNAr.	Sluggish → Rapid
Thermal Activation	Conventional Heating (80 °C)	Microwave Irradiation (130 °C)	Provides sufficient energy to overcome the high activation barrier for 1,3-O-to-C rearrangements.	Stalled at O-adduct → Thermodynamic C-C Adduct

II. Frequently Asked Questions & Troubleshooting Deep-Dives

Q1: My reaction rate is functionally zero because the substrate decomposes in basic conditions. How do I fix this?

The Causality: The central issue is a mismatch in base hardness and pKa. While inorganic bases like K₂CO₃ are standard for deprotonating active methylenes, the extreme electron deficiency of 1,3-bis(benzenesulfonyl)propan-2-one makes it susceptible to nucleophilic attack by the base itself or retro-Claisen-type cleavage at elevated temperatures (65–70 °C) . The Solution: Switch to a milder, organic base like Triethylamine (Et₃N). Because the α-protons of the bis-sulfone are already highly acidic, Et₃N is thermodynamically sufficient for deprotonation. By removing the harsh inorganic base, you eliminate the degradation pathway. This increases the effective reaction rate drastically, allowing complete conversion in as little as 30 minutes .

Workflow demonstrating the critical impact of base selection on bis-sulfone survival and rate.

Q2: I am running a Pd-catalyzed [3+2] annulation, but the reaction stalls at the kinetic O-alkylated intermediate. How do I force C-C bond formation?

The Causality: In Pd-catalyzed annulations, the initial attack often forms a C-C/O-C kinetic adduct. To reach the desired C-C/C-C thermodynamic product, the molecule must undergo a thermal 1,3-oxygen-to-carbon rearrangement (a Trost-type rearrangement). However, the bulky benzenesulfonyl groups on your substrate create an exceptionally high activation barrier for this rearrangement . The Solution: Standard refluxing is insufficient and will merely stall the reaction. You must apply intense, localized thermal energy. Swapping the solvent to DMSO and utilizing microwave irradiation at 130 °C provides the thermodynamic push required to overcome the barrier. Note: Even under these extreme conditions, the ketodisulfone is highly resistant to rearrangement compared to simple ketoesters, so strict adherence to the thermal protocol is required.

Mechanistic pathway illustrating thermal requirements to drive kinetic to thermodynamic adducts.

III. Standardized Experimental Protocols

To ensure reproducibility, utilize the following self-validating protocols designed specifically for 1,3-bis(benzenesulfonyl)propan-2-one.

Protocol A: Base-Optimized[3+3] Annulation (High-Rate Methodology)

Use this protocol to prevent substrate decomposition and achieve rapid reaction rates in nucleophilic aromatic substitutions (SNAr) or aldol condensations.

• Preparation: Flame-dry a Schlenk flask and purge with Argon.

• Reagent Charging: Add 1,3-bis(benzenesulfonyl)propan-2-one (1.0 equiv) and the target dielectrophile (1.0 equiv).

• Solvation: Dissolve the solid mixture in anhydrous DMF to achieve a 0.2 M concentration. Stir at 400 rpm.

• Base Addition: Dropwise, add Triethylamine (Et₃N, 2.0 equiv) at room temperature. The solution may exhibit a slight color change indicating enolate formation.

• Thermal Activation: Heat the reaction mixture to 65–70 °C using a precisely controlled oil bath or heating block.

• Self-Validation Check (30 mins): Spot the reaction on a TLC plate (typically 3:1 Hexanes/EtOAc, UV visualization).

  • Success: The starting bis-sulfone spot (Rf ~0.4) will be entirely consumed, replaced by the product spot.

  • Failure: If a heavy, highly polar baseline smear appears, the temperature exceeded 75 °C, inducing thermal degradation.

• Workup: Quench with saturated aqueous NH₄Cl to neutralize the Et₃N, extract 3x with EtOAc, wash the combined organic layers with brine (to remove DMF), dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: High-Temperature Decarboxylative Rearrangement

Use this protocol when a Pd-catalyzed reaction has stalled at the kinetic O-alkylated intermediate.

• Solvent Swap: If the initial kinetic reaction was run in THF, concentrate the crude mixture in vacuo and redissolve the kinetic C-C/O-C adduct in anhydrous DMSO (0.1 M).

• Microwave Setup: Transfer the solution to a microwave-safe heavy-walled vial. Seal with a Teflon septum.

• Irradiation: Subject the vial to microwave irradiation, ramping the temperature to 130 °C. Hold for 2–4 hours depending on the electrophile's steric bulk.

• Self-Validation Check: Monitor the structural shift via ¹H and ¹³C NMR of a crude aliquot.

  • Success: The ¹³C NMR will show the restoration of the central ketone carbonyl resonance (~200 ppm) and the disappearance of the enol ether signals, confirming the Trost-type 1,3-oxygen-to-carbon rearrangement is complete.

• Workup: Dilute heavily with water (1:5 ratio) to crash out the organic product, or extract with diethyl ether.

IV. References

• Title: A [3+3] Aldol-SNAr-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives Source: Molecules (PubMed Central) URL: [Link]

• Title: Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates Source: Beilstein Journal of Organic Chemistry (PubMed Central) URL: [Link]

Technical Support Center: NMR Troubleshooting for 1,3-bis(benzenesulfonyl)propan-2-one

Welcome to the Analytical Diagnostics Knowledge Base. As researchers and drug development professionals, encountering anomalous Nuclear Magnetic Resonance (NMR) spectra for highly activated methylene compounds is a common bottleneck.

This guide provides authoritative, field-proven troubleshooting strategies for 1,3-bis(benzenesulfonyl)propan-2-one (also known as 1,3-bis(phenylsulfonyl)acetone). Due to its unique electronic environment—where methylene groups are flanked by strongly electron-withdrawing sulfonyl and carbonyl moieties—this molecule exhibits specific spectral vulnerabilities, primarily driven by extreme proton acidity and tautomeric equilibria.

Part 1: Baseline Spectral Data

Before diagnosing anomalies, it is critical to establish the baseline spectral signature of the pure, symmetric keto form. The quantitative data below represents the expected chemical shifts in a non-polar, anhydrous environment[1].

Table 1: Standard NMR Chemical Shifts (CDCl₃)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Integration	Assignment / Structural Feature
¹H	7.85	Multiplet, 4H	Aromatic (ortho to sulfonyl)
¹H	7.71	Multiplet, 2H	Aromatic (para to sulfonyl)
¹H	7.58	Multiplet, 4H	Aromatic (meta to sulfonyl)
¹H	4.51	Singlet, 4H	Aliphatic (-CH₂-), highly deshielded
¹³C	186.4	Singlet	Carbonyl (C=O)
¹³C	138.2, 134.7, 129.6, 128.3	Singlets	Aromatic carbons
¹³C	67.6	Singlet	Aliphatic (-CH₂-)

Part 2: Diagnostic Q&A (Troubleshooting Guide)

Q1: Why is the methylene (-CH₂-) peak at ~4.51 ppm missing, or why does it integrate to less than 4H?

Root Cause: Hydrogen-Deuterium (H-D) Exchange. The methylene protons in 1,3-bis(benzenesulfonyl)propan-2-one are exceptionally acidic. They are flanked by a sulfonyl group (-SO₂Ph) and a carbonyl group (C=O), both of which exert strong inductive (-I) and resonance (-M) electron-withdrawing effects. If your NMR solvent contains any labile deuterium (e.g., CD₃OD, D₂O) or if you are using "wet" CDCl₃ that has degraded to produce trace DCl and D₂O, the methylene protons will rapidly exchange with deuterium. Because deuterium is invisible in standard ¹H NMR, the signal vanishes or integrates poorly.

Causality & Solution: The exchange is an equilibrium process driven by the vast molar excess of the deuterated solvent. To prevent this, you must eliminate protic deuterated solvents and neutralize any trace acid in halogenated solvents.

Diagnostic workflow for identifying and resolving H-D exchange in bis-sulfone NMR samples.

Q2: My spectrum shows unexpected singlets, an OH peak, and complex aromatic splitting. The symmetry is broken. Is my sample degraded?

Root Cause: Keto-Enol Tautomerism. Your sample is likely intact but existing as a mixture of tautomers. In the solid state or in non-polar solvents (like CDCl₃), the molecule exists predominantly in the symmetric keto form (C₂v symmetry). However, in highly polar, hydrogen-bond-accepting solvents like DMSO-d₆, the highly acidic alpha-protons facilitate enolization, forming 1,3-bis(benzenesulfonyl)prop-1-en-2-ol.

Causality & Solution: Enolization breaks the symmetry of the molecule. The resulting enol form will display a vinyl proton (=CH-), a hydroxyl proton (-OH), and a distinct methylene group (-CH₂-), each integrating to 1H, 1H, and 2H respectively. The two phenyl rings are no longer chemically equivalent, leading to complex, overlapping aromatic multiplets. To resolve this and obtain a clean spectrum, shift the thermodynamic equilibrium back to the keto form by using a non-polar solvent like CDCl₃ or CD₂Cl₂.

Solvent-dependent keto-enol tautomerism equilibrium in 1,3-bis(benzenesulfonyl)propan-2-one.

Q3: I am experiencing poor signal-to-noise ratios and broadened peaks, but I must use CDCl₃ to avoid enolization. What is happening?

Root Cause: Poor Solubility and Intermediate Exchange Rates. Bis-sulfones often exhibit poor solubility in non-polar halogenated solvents due to their highly crystalline nature and strong intermolecular dipole-dipole interactions[2][3]. If the sample is not fully dissolved, the signal-to-noise ratio will be inherently low. Furthermore, if trace moisture is present, the keto-enol tautomerization or H-D exchange might occur at an intermediate timescale relative to the NMR observation frequency, causing peak broadening (coalescence).

Causality & Solution: Do not heat the sample to force dissolution, as heating accelerates both enolization and exchange rates, worsening the broadening. Instead, use a larger volume of strictly anhydrous CDCl₃ or utilize a mixed solvent system (e.g., 90% CDCl₃ / 10% Acetone-d₆) to improve solubility while keeping the polarity low enough to suppress the enol form.

Part 3: Experimental Protocols

To ensure scientific integrity, the following self-validating protocols are provided. Protocol A prevents artifacts, while Protocol B proves causality by reversing H-D exchange.

Protocol A: Preparation of Strictly Anhydrous NMR Samples

To prevent H-D exchange and suppress enolization, the NMR environment must be completely free of moisture and trace acids.

• Solvent Purification: Pass CDCl₃ through a short plug of basic alumina (Brockmann Grade I) immediately prior to use. This removes trace DCl (which catalyzes enolization) and residual D₂O.

• Glassware Preparation: Dry NMR tubes in an oven at 120 °C for at least 4 hours. Cool them in a desiccator over anhydrous CaSO₄ (Drierite) or under a stream of dry nitrogen.

• Sample Dissolution: Dissolve 10–15 mg of 1,3-bis(benzenesulfonyl)propan-2-one in 0.6 mL of the purified CDCl₃.

• Validation: Acquire the ¹H NMR spectrum. A sharp singlet at ~4.51 ppm integrating exactly to 4H confirms a successful, anhydrous keto-form preparation.

Protocol B: Back-Exchange Recovery (Self-Validation of H-D Exchange)

If you suspect your sample has undergone H-D exchange (missing 4.51 ppm peak), you can recover the original spectrum, proving that the molecule has not degraded.

• Solvent Removal: Transfer the deuterated NMR sample to a round-bottom flask and remove the deuterated solvent under reduced pressure using a rotary evaporator.

• Protonation: Dissolve the resulting residue in 2 mL of non-deuterated dichloromethane (CH₂Cl₂). Add 0.5 mL of distilled H₂O.

• Equilibration: Stir the biphasic mixture vigorously at room temperature for 30 minutes. The vast excess of ¹H from the water will drive the equilibrium back, replacing the deuterium atoms on the acidic alpha-carbons with protons.

• Extraction & Drying: Separate the organic layer, dry it over anhydrous Na₂SO₄, filter, and concentrate under vacuum.

• Re-analysis: Re-dissolve the solid in strictly anhydrous CDCl₃ (following Protocol A) and acquire the NMR spectrum. The reappearance of the 4.51 ppm singlet validates that the initial issue was solely H-D exchange.

References

• 1 2.2 3.3

Sources

• 1. mdpi.com [mdpi.com]
• 2. BJOC - Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation [beilstein-journals.org]
• 3. Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of 1,3-bis(benzenesulfonyl)propan-2-one by High-Performance Liquid Chromatography

For researchers, scientists, and drug development professionals, the robust and accurate characterization of chemical entities is a cornerstone of scientific integrity and progress. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) for the characterization of 1,3-bis(benzenesulfonyl)propan-2-one, a molecule of interest in various synthetic pathways. We will explore a proposed HPLC method, grounded in established chromatographic principles, and compare its performance with alternative analytical techniques, supported by experimental rationale and data.

The structural characteristics of 1,3-bis(benzenesulfonyl)propan-2-one, featuring two aromatic sulfonyl groups and a central ketone moiety, present both opportunities and challenges for analytical separation and detection. The presence of phenyl rings provides a strong chromophore suitable for UV detection, a common and robust detection method in HPLC. However, the molecule's polarity and potential for interaction with stationary phases require careful method development to achieve optimal resolution and peak shape.

Proposed HPLC Method for 1,3-bis(benzenesulfonyl)propan-2-one

The development of a reliable HPLC method necessitates a systematic approach, considering the physicochemical properties of the analyte. For 1,3-bis(benzenesulfonyl)propan-2-one, a reversed-phase HPLC (RP-HPLC) method is proposed due to its wide applicability and the non-polar nature of the benzene rings.

Rationale for Method Parameters

The selection of each parameter in the proposed HPLC method is critical for achieving a robust and reliable separation. The causality behind these choices is rooted in the fundamental principles of chromatography and the specific chemistry of the analyte.

• Column Chemistry (C18): A C18 (octadecylsilane) column is selected as the stationary phase due to its hydrophobic nature, which will interact with the non-polar phenyl groups of the analyte, providing good retention and separation from more polar impurities.

• Mobile Phase (Acetonitrile and Water): A gradient elution using acetonitrile and water is proposed to ensure adequate separation of the main analyte from potential impurities with varying polarities. Acetonitrile is chosen as the organic modifier for its low viscosity and UV transparency. The gradient allows for the elution of a wider range of compounds with good peak shape.

• Acidified Mobile Phase (Formic Acid): The addition of a small amount of formic acid (0.1%) to the mobile phase helps to suppress the ionization of any residual silanol groups on the silica-based stationary phase. This minimizes peak tailing and improves the overall peak symmetry of the analyte.

• UV Detection (254 nm): The benzenesulfonyl groups contain phenyl rings, which exhibit strong UV absorbance. A detection wavelength of 254 nm is chosen as it is a common wavelength for aromatic compounds and is expected to provide high sensitivity for the analyte.

Experimental Workflow

The logical flow of the proposed HPLC analysis is depicted in the following diagram:

Caption: Workflow for the proposed RP-HPLC analysis of 1,3-bis(benzenesulfonyl)propan-2-one.

Performance Comparison with Alternative Techniques

While HPLC is a powerful tool for the quantitative analysis of 1,3-bis(benzenesulfonyl)propan-2-one, a comprehensive characterization often involves orthogonal techniques to confirm identity and structure. Here, we compare the proposed HPLC method with Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Feature	HPLC-UV	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on volatility and partitioning between a gaseous mobile phase and a liquid/solid stationary phase, with mass-based detection.	Provides detailed structural information based on the magnetic properties of atomic nuclei.
Primary Application	Quantitative analysis (purity, concentration), separation of complex mixtures.	Identification of volatile and semi-volatile compounds, structural elucidation of fragments.	Unambiguous structural elucidation, conformational analysis.
Sample Requirements	Soluble in mobile phase.	Volatile and thermally stable.	Soluble in a suitable deuterated solvent, requires higher sample quantity.
Sensitivity	High (ng to pg range).	Very high (pg to fg range).	Lower (mg to µg range).
Specificity	Moderate to high (dependent on separation).	Very high (based on mass fragmentation patterns).	Very high (provides unique structural fingerprint).
Throughput	High.	Moderate.	Low.
Advantages for this Analyte	Excellent for purity determination and quantification due to strong UV chromophore. Robust and widely available.	Provides molecular weight and fragmentation data, confirming identity.[1]	Definitive structural confirmation of the bis(benzenesulfonyl)propan-2-one backbone.[2][3]
Limitations for this Analyte	Co-elution of isomers with similar polarity is possible. Does not provide definitive structural information alone.	Potential for thermal degradation of the sulfone groups at high temperatures.[4]	Not suitable for routine purity analysis or quantification of trace impurities.

Experimental Protocols

Proposed RP-HPLC Method for 1,3-bis(benzenesulfonyl)propan-2-one

This protocol is a starting point for method development and should be validated according to ICH guidelines.[5][6]

1. Materials and Reagents:

• 1,3-bis(benzenesulfonyl)propan-2-one reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (ACS grade)

2. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  Time (min)	%A	%B
  0	60	40
  20	10	90
  25	10	90
  26	60	40

  | 30 | 60 | 40 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

3. Sample Preparation:

• Prepare a stock solution of the reference standard in a 50:50 mixture of acetonitrile and water at a concentration of 1 mg/mL.

• Prepare working standards by diluting the stock solution to the desired concentrations.

• Dissolve samples of 1,3-bis(benzenesulfonyl)propan-2-one in the same diluent.

4. System Suitability:

• Before sample analysis, perform system suitability tests as per USP <621> to ensure the performance of the chromatographic system.[7] This should include parameters such as tailing factor, theoretical plates, and repeatability of injections.

Conclusion

The proposed reversed-phase HPLC method provides a robust and reliable approach for the quantitative characterization of 1,3-bis(benzenesulfonyl)propan-2-one. Its high sensitivity, specificity for UV-active compounds, and high-throughput nature make it an ideal choice for routine purity assessments and quality control in a research and drug development setting. While HPLC-UV is a powerful technique, it is crucial to recognize its limitations. For unequivocal structural confirmation and the identification of unknown impurities, orthogonal techniques such as GC-MS and NMR spectroscopy are indispensable. The integration of these analytical methods provides a comprehensive and scientifically sound characterization of 1,3-bis(benzenesulfonyl)propan-2-one, ensuring data integrity and confidence in subsequent research and development activities.

References

• United States Pharmacopeia. General Chapter <621> Chromatography. [Link]

• Waters Corporation. LIQUID CHROMATOGRAPHIC GRADIENT METHOD ALLOWANCES PROVIDED BY GENERAL CHAPTER, USP CHROMATOGRAPHY <621>. [Link]

• Element Lab Solutions. USP 621 Changes. [Link]

• Pharmacopeia. usp31nf26s1_c621, General Chapters: <621> CHROMATOGRAPHY. [Link]

• LCGC International. Are You Sure You Understand USP <621>? [Link]

• Královský, J., et al. Separation and Determination of Some Aromatic Sulfones by Reversed-Phase High-Performance Liquid Chromatography. Collection of Czechoslovak Chemical Communications, vol. 59, no. 3, 1994, pp. 569-581. [Link]

• Patel, D. A., et al. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo, 2024. [Link]

• Brydia, L. E. Characterization of 4,4'-Dichlorodiphenyl Sulfone Impurities by Gas Chromatography and Mass Spectrometry. Analytical Chemistry, vol. 40, no. 14, 1968, pp. 2212-2215. [Link]

• R Discovery. Separation and Determination of Some Aromatic Sulfones by Reversed-Phase High-Performance Liquid Chromatography. [Link]

• LCGC International. Rapidly Analyzing Carbonyl Compounds Using HPLC. [Link]

• Birajdar, A. S. New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, vol. 4, no. 4, 2020, pp. 55-60. [Link]

• Reddit. Can GC-MS tell apart sulfoxides and sulfones? [Link]

• AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. [Link]

• Gerstel. Multidimensional Gas Chromatography in Combination with Accurate Mass, Tandem Mass Spectrometry, and Element-Specific Detection for Identification of Sulfur Compounds in Tobacco Smoke. [Link]

• YouTube. Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• U.S. Environmental Protection Agency. Method for the determination of aldehydes and ketones in ambient air using HPLC. [Link]

• PubMed. Comprehensive analysis of alkenones by reversed-phase HPLC-MS with unprecedented selectivity, linearity and sensitivity. [Link]

• Annis, D. A., and S. L. Evans Jr. Sulfur-33 nuclear magnetic resonance spectroscopy of simple sulfones. Alkyl-substituent-induced chemical shift (SCS) effects. The Journal of Organic Chemistry, vol. 57, no. 23, 1992, pp. 6231-6234. [Link]

• Michigan State University Department of Chemistry. Spectroscopy Tutorial: Ketones. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• HELIX Chromatography. HPLC Methods for analysis of Benzenesulfonic acid. [Link]

• Shimadzu. Analysis of Aldehydes and Ketones in Exhaust Gas (HPLC). [Link]

• Kluger, B., et al. Integrated Quantification and Identification of Aldehydes and Ketones in Biological Samples. Analytical Chemistry, vol. 86, no. 9, 2014, pp. 4495-4502. [Link]

• Rawat, V. S., et al. Chemoselective One-pot Synthesis of β-keto Sulfones from Ketones. RSC Advances, vol. 3, no. 45, 2013, pp. 22959-22962. [Link]

• OpenOChem Learn. Ketones. [Link]

• ResearchGate. ¹H NMR spectra of sulfonated poly(ether ether)ketone (SPEEK). [Link]

• Shimadzu. Monitoring of Sulfur Components by Simultaneous Analysis Using GC-MS and GC-SCD. [Link]

• Ingenieria Analitica Sl. Analysis of Sulfur-Containing Flavor Compounds By GC/MS With A PFPD. [Link]

• PubMed Central. Sulfated Phenolic Substances: Preparation and Optimized HPLC Analysis. [Link]

• Trends in Sciences. Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. [Link]

Sources

• 1. gerstelus.com [gerstelus.com]
• 2. Ketones | OpenOChem Learn [learn.openochem.org]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. zenodo.org [zenodo.org]
• 6. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 7. usp.org [usp.org]

Causality in NMR Analysis: The Electronic Environment

NMR Analysis of 1,3-bis(benzenesulfonyl)propan-2-one: Benchtop vs. High-Field Performance Guide

Executive Summary For synthetic chemists and drug development professionals, 1,3-bis(benzenesulfonyl)propan-2-one is a highly functionalized, symmetrical active methylene compound frequently utilized as a bis-nucleophile in complex palladium-catalyzed[3+2] and [3+3] annulation reactions ()[1]. Due to the strong electron-withdrawing nature of the flanking sulfonyl and carbonyl groups, its methylene protons exhibit pronounced acidity and unique NMR characteristics.

This guide objectively compares the performance of modern 80 MHz Benchtop NMR spectrometers against traditional 400 MHz High-Field NMR systems for the structural and tautomeric analysis of this critical intermediate.

Before evaluating instrumental performance, we must establish the causality behind the observed chemical shifts. In a standard aliphatic ketone, alpha-protons typically resonate around 2.1 ppm. However, in 1,3-bis(benzenesulfonyl)propan-2-one, the methylene ( CH2​ ) groups are flanked by a central carbonyl group and terminal benzenesulfonyl ( −SO2​Ph ) groups. The synergistic inductive electron withdrawal from these moieties heavily deshields the protons, shifting them significantly downfield to a diagnostic singlet at 4.51 ppm in CDCl3​ ()[1].

Furthermore, the choice of solvent dictates the tautomeric equilibrium. While CDCl3​ locks the molecule in its symmetric keto form, polar aprotic solvents like DMSO−d6​ can stabilize enol tautomers or facilitate trace deprotonation, severely complicating the spectrum ()[2].

Caption: Electronic effects driving the downfield NMR shift of methylene protons.

Performance Comparison: 80 MHz Benchtop vs. 400 MHz High-Field NMR

Recent advancements have proven that benchtop NMR is a highly viable alternative to high-field systems for routine structural verification and reaction monitoring ()[3]. Table 1 compares the operational and analytical metrics of both systems.

Table 1: Instrumental Performance Comparison

Metric	80 MHz Benchtop NMR	400 MHz High-Field NMR
Resolution (Line Width)	~0.5 Hz	< 0.1 Hz
Sensitivity (Limit of Detection)	Moderate (Requires 20-50 mg/mL)	High (Requires < 5 mg/mL)
Signal Overlap (Aromatic Region)	High (Multiplets merge at 7.5-7.9 ppm)	Low (Distinct dm , tt splitting resolved)
Footprint & Cryogens	Fume hood compatible, No cryogens	Dedicated room, Liquid He/N2 required
Cost per Sample	Extremely Low	High (Maintenance & Cryogen costs)
Primary Use Case	Routine QA/QC, Reaction Monitoring	Complex structural elucidation, 2D NMR

Experimental Data: 1H and 13C NMR Chemical Shifts

When analyzed in CDCl3​ , the molecule exhibits a highly symmetric profile. The high-field (400 MHz) data provides precise J -coupling values for the aromatic rings[1]. Conversely, the benchtop system provides a broader multiplet for the aromatic region but still yields a distinct, easily quantifiable singlet for the methylene protons, which serves as the primary diagnostic peak for this compound.

Table 2: NMR Spectral Data in CDCl3 (Keto Form)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
1H	7.85	dm ( J=7.5 Hz)	4H	Aromatic (ortho to −SO2​ )
1H	7.71	tt ( J=7.5,1.8 Hz)	2H	Aromatic (para)
1H	7.58	tt ( J=7.5,1.8 Hz)	4H	Aromatic (meta)
1H	4.51	s	4H	Methylene ( −CH2​− )
13C	186.4	s	1C	Carbonyl ( C=O )
13C	138.2, 134.7, 129.6, 128.3	s	12C	Aromatic Carbons
13C	67.6	s	2C	Methylene Carbons

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodology must be strictly adhered to. This protocol is designed as a self-validating system: the integration ratio of the methylene singlet to the aromatic multiplets (4H : 10H) serves as an internal quality control metric for sample purity.

Step-by-Step Methodology:

• Solvent Selection & Causality: Select CDCl3​ (containing 0.03% v/v TMS) over DMSO−d6​ . Causality: DMSO−d6​ can facilitate trace deprotonation or enolization of the highly acidic methylene protons, complicating the spectrum[2]. CDCl3​ ensures the molecule remains locked in the symmetric keto form.

• Sample Weighing:

  • For 80 MHz Benchtop: Weigh 35.0 ± 1.0 mg of 1,3-bis(benzenesulfonyl)propan-2-one.

  • For 400 MHz High-Field: Weigh 5.0 ± 0.5 mg.

• Dissolution: Dissolve the compound in 0.6 mL of CDCl3​ . Vortex for 30 seconds. Self-Validation: The solution must be completely optically clear. Any turbidity indicates incomplete dissolution, which will degrade the magnetic field shimming and artificially broaden the 4.51 ppm singlet.

• Instrument Shimming: Perform a standard gradient shim (400 MHz) or 1D automated shim (80 MHz) targeting the CHCl3​ residual peak at 7.26 ppm.

• Acquisition Parameters:

  • Pulse Sequence: Standard 1D Proton (zg30).

  • Relaxation Delay (D1): Set to 2.0 seconds. Causality: While the methylene protons have faster relaxation times, the aromatic protons require sufficient T1 relaxation to ensure accurate quantitative integration for the 4H:10H QC check.

  • Number of Scans (NS): 16 (High-Field) / 64 (Benchtop).

Caption: Self-validating NMR workflow for structural verification.

Strategic Recommendations

For the routine structural verification of 1,3-bis(benzenesulfonyl)propan-2-one, 80 MHz Benchtop NMR provides a highly efficient, cost-effective alternative to 400 MHz High-Field NMR [4]. While the high-field system is mandatory for resolving the complex J -couplings of the benzenesulfonyl aromatic rings, the benchtop system flawlessly resolves the critical diagnostic peak—the methylene singlet at 4.51 ppm. Researchers conducting [3+2] annulation screenings can confidently utilize benchtop systems for rapid reaction monitoring, reserving high-field instrument time for final publication-grade characterization of complex downstream adducts.

References

• Title: A [3+3] Aldol-SNAr-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives Source: Molecules (MDPI) URL: [Link]

• Title: Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Benchtop versus high field NMR: Comparable performance found for the molecular weight determination of lignin Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. BJOC - Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation [beilstein-journals.org]
• 3. Benchtop versus high field NMR: Comparable performance found for the molecular weight determination of lignin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 264. Low-field benchtop versus high-field NMR for routine 31P analysis of lignin, a comparative study - Magritek [magritek.com]

A Comparative Guide to 1,3-Bis(benzenesulfonyl)propan-2-one and Alternative Sulfonyl Compounds for Advanced Organic Synthesis and Drug Discovery

For researchers, synthetic chemists, and professionals in drug development, the selection of appropriate reagents is paramount to achieving desired molecular architectures and biological activities. Among the vast arsenal of synthetic tools, sulfonyl-containing compounds have carved out a significant niche due to their unique reactivity and stability. This guide provides an in-depth, objective comparison of 1,3-bis(benzenesulfonyl)propan-2-one with other prominent sulfonyl compounds, supported by experimental data and detailed protocols to inform your research and development endeavors.

Introduction to the Versatility of Sulfonyl Compounds

The sulfonyl group (-SO₂-) is a powerful functional moiety that significantly influences the chemical and physical properties of a molecule. Its strong electron-withdrawing nature activates adjacent protons and renders nearby carbon atoms electrophilic, making sulfonyl compounds valuable intermediates in a myriad of organic transformations.[1] From their foundational role in the development of sulfonamide antibiotics to their application as key building blocks in modern medicinal chemistry, the importance of sulfonyl compounds cannot be overstated.[1][2] They are integral to the synthesis of a wide range of therapeutic agents, including anti-inflammatory, antiviral, and anticancer drugs.[2] This guide will focus on a specific class of sulfonyl compounds that act as potent electrophiles and crosslinking agents, with a primary focus on 1,3-bis(benzenesulfonyl)propan-2-one and its alternatives.

In Focus: 1,3-Bis(benzenesulfonyl)propan-2-one

1,3-Bis(benzenesulfonyl)propan-2-one is a bifunctional sulfonyl compound featuring a central ketone flanked by two benzenesulfonyl groups. This unique structure imparts a high degree of electrophilicity to the molecule, making it a versatile reagent in organic synthesis.

Synthesis of 1,3-Bis(benzenesulfonyl)propan-2-one

A reliable method for the synthesis of 1,3-bis(benzenesulfonyl)propan-2-one involves the nucleophilic substitution of a dihalogenated acetone with a sulfinate salt. The following protocol outlines a general procedure for its preparation.

Experimental Protocol: Synthesis of 1,3-Bis(benzenesulfonyl)propan-2-one

Objective: To synthesize 1,3-bis(benzenesulfonyl)propan-2-one from 1,3-dichloroacetone and sodium benzenesulfinate.

Materials:

• 1,3-Dichloroacetone

• Sodium benzenesulfinate

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Standard glassware for extraction and filtration

Procedure:

• In a round-bottom flask, dissolve sodium benzenesulfinate (2.2 equivalents) in anhydrous DMF.

• To this solution, add 1,3-dichloroacetone (1.0 equivalent) dropwise with stirring.

• Heat the reaction mixture to 80-90 °C and maintain this temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature and pour it into a separatory funnel containing diethyl ether and water.

• Separate the layers and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 1,3-bis(benzenesulfonyl)propan-2-one.

Diagram: Synthetic Workflow for 1,3-Bis(benzenesulfonyl)propan-2-one

Caption: General workflow for the synthesis of 1,3-bis(benzenesulfonyl)propan-2-one.

Comparative Analysis with Alternative Sulfonyl Compounds

The utility of 1,3-bis(benzenesulfonyl)propan-2-one can be best understood by comparing its performance against other widely used sulfonyl compounds, particularly in the context of Michael additions and crosslinking applications.

Divinyl Sulfone (DVS)

Divinyl sulfone is a highly reactive and popular bifunctional Michael acceptor and crosslinking agent.[3] Its two electron-deficient vinyl groups readily react with a variety of nucleophiles.[4]

Reactivity in Michael Additions: Divinyl sulfone is known for its high reactivity in thiol-Michael additions, a reaction of significant importance in bioconjugation and polymer chemistry.[2] The strong electron-withdrawing sulfonyl group makes the vinyl groups highly susceptible to nucleophilic attack.

Crosslinking Applications: DVS is extensively used as a crosslinking agent for polysaccharides like cellulose and hyaluronic acid, leading to the formation of hydrogels with enhanced mechanical properties.[3] Its water solubility and stability make it a preferred choice in many biological applications.[3]

Phenyl Vinyl Sulfone (PVS)

Phenyl vinyl sulfone is a monofunctional Michael acceptor that serves as a valuable tool for introducing a phenylsulfonyl ethyl moiety to a molecule.

Reactivity in Michael Additions: PVS is a potent Michael acceptor, though generally less reactive than divinyl sulfone due to the presence of only one activating sulfonyl group per vinyl unit. It is often used as a probe for protein tyrosine phosphatases (PTPs) by covalently modifying the active site cysteine.[5]

Comparative Performance Data

While direct kinetic comparisons of 1,3-bis(benzenesulfonyl)propan-2-one with DVS and PVS are not extensively reported in the literature, we can infer its reactivity based on its structure. The two benzenesulfonyl groups in 1,3-bis(benzenesulfonyl)propan-2-one strongly activate the α-protons, making it an excellent precursor for generating a stabilized carbanion for subsequent reactions. In the context of acting as a bifunctional electrophile, it can be considered analogous to a protected form of a divinyl sulfone equivalent, where the reactive sites are unmasked under basic conditions.

Compound	Structure	Functionality	Key Applications	Relative Reactivity (Michael Addition)
1,3-Bis(benzenesulfonyl)propan-2-one	PhSO₂CH₂C(O)CH₂SO₂Ph	Bifunctional	Precursor for crosslinking, synthesis of heterocycles	High (activated methylene)
Divinyl Sulfone (DVS)	CH₂=CHSO₂CH=CH₂	Bifunctional	Crosslinking, bioconjugation[3]	Very High[2]
Phenyl Vinyl Sulfone (PVS)	PhSO₂CH=CH₂	Monofunctional	Michael acceptor, enzyme inhibition[5]	High

Experimental Protocols for Comparative Reactions

To provide a practical comparison, the following protocols outline a typical Michael addition reaction using divinyl sulfone and phenyl vinyl sulfone. These can serve as a benchmark for evaluating the performance of 1,3-bis(benzenesulfonyl)propan-2-one in similar transformations.

Experimental Protocol: Thiol-Michael Addition to Divinyl Sulfone

Objective: To perform a base-catalyzed Michael addition of a thiol to divinyl sulfone.

Materials:

• Divinyl sulfone

• Thiophenol

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Standard glassware for reaction and workup

Procedure:

• In a round-bottom flask, dissolve thiophenol (2.0 equivalents) in anhydrous DCM.

• Add triethylamine (0.1 equivalents) to the solution and stir for 5 minutes at room temperature.

• Add divinyl sulfone (1.0 equivalent) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, wash the reaction mixture with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Diagram: Thiol-Michael Addition Workflow

Caption: General workflow for a thiol-Michael addition reaction.

Causality Behind Experimental Choices and Self-Validating Systems

The choice of an anhydrous solvent in the synthesis of 1,3-bis(benzenesulfonyl)propan-2-one is critical to prevent the hydrolysis of the starting materials and the product. The use of a slight excess of sodium benzenesulfinate ensures the complete conversion of the dichloroacetone. The workup procedure involving sequential washes is designed to remove unreacted starting materials, the DMF solvent, and any acidic or basic impurities, leading to a purer crude product before the final recrystallization step.

For the thiol-Michael addition, a catalytic amount of a non-nucleophilic base like triethylamine is sufficient to deprotonate the thiol, generating the reactive thiolate anion without competing in the Michael addition itself. The reaction is typically monitored by TLC, a simple and effective method to track the consumption of the starting materials and the formation of the product, ensuring the reaction is allowed to proceed to completion.

Conclusion and Future Outlook

1,3-Bis(benzenesulfonyl)propan-2-one presents itself as a valuable, bifunctional building block in organic synthesis. Its activated methylene group and the potential for in situ generation of reactive species make it a promising alternative to more volatile or less stable reagents like divinyl sulfone in certain applications. While divinyl sulfone remains a highly reactive and widely used crosslinker, the solid nature and potentially more tunable reactivity of 1,3-bis(benzenesulfonyl)propan-2-one could offer advantages in specific synthetic contexts, particularly in the construction of complex heterocyclic systems.

Further quantitative kinetic studies are warranted to precisely delineate the reactivity profile of 1,3-bis(benzenesulfonyl)propan-2-one in comparison to established sulfonyl-based Michael acceptors. Such data will undoubtedly pave the way for its broader application in the rational design and synthesis of novel therapeutic agents and advanced materials.

References

• Wikipedia. Vinyl sulfone. [Link]

• Morales-Sanfrutos, J., et al. (2016). Divinyl Sulfone Cross-Linked Cyclodextrin-Based Polymeric Materials: Synthesis and Applications as Sorbents and Encapsulating Agents. Molecules, 21(1), 103. [Link]

• Nair, D. P., et al. (2014). The thiol-Michael addition click reaction: a powerful and versatile tool for materials chemistry. Chemical Society Reviews, 43(21), 7145-7173.

• Liu, S., et al. (2008). Aryl Vinyl Sulfonates and Sulfones as Active Site-Directed and Mechanism-Based Probes for Protein Tyrosine Phosphatases. Journal of the American Chemical Society, 130(29), 9621-9629. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Divinyl Sulfone Cross-Linked Cyclodextrin-Based Polymeric Materials: Synthesis and Applications as Sorbents and Encapsulating Agents | MDPI [mdpi.com]
• 4. Vinyl sulfone - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]

efficacy of 1,3-bis(benzenesulfonyl)propan-2-one versus [alternative compound]

Comparative Efficacy of Bis-Nucleophiles in Annulation Reactions: 1,3-bis(benzenesulfonyl)propan-2-one vs. Dimethyl 1,3-acetonedicarboxylate

In the realm of complex carbocyclic and heterocyclic synthesis, the selection of an appropriate activated methylene compound (bis-nucleophile) dictates the success, chemoselectivity, and thermodynamic limits of an annulation reaction. This guide provides an objective, data-driven comparison between two prominent bis-nucleophiles: 1,3-bis(benzenesulfonyl)propan-2-one (BBSP) and dimethyl 1,3-acetonedicarboxylate (DMAD , also known as dimethyl 3-oxoglutarate).

By evaluating their performance across [3+3] Aldol-SNAr-dehydration sequences and Pd-catalyzed [3+2] annulations, we will dissect the causality behind their divergent reactivities and provide validated experimental protocols for drug development professionals and synthetic chemists.

Mechanistic Profiling: Electronic Activation vs. Steric Liability

Both BBSP and DMAD feature a highly activated central methylene flanked by electron-withdrawing groups, making them potent bis-nucleophiles[1]. However, their structural differences fundamentally alter their stability and thermodynamic behavior:

• 1,3-bis(benzenesulfonyl)propan-2-one (BBSP): The twin benzenesulfonyl groups exert an extreme electron-withdrawing effect, highly acidifying the α -protons. While this makes BBSP highly reactive kinetically, the massive steric bulk of the sulfonyl groups introduces severe spatial constraints. Furthermore, the C-S bonds are highly susceptible to cleavage under sustained basic conditions at elevated temperatures, leading to retro-aldol type fragmentation or desulfonylation[2].

• Dimethyl 1,3-acetonedicarboxylate (DMAD): The flanking ester groups provide a balanced electronic activation without overwhelming the molecule with steric bulk. DMAD remains structurally intact under a wider range of basic and thermal conditions, allowing it to traverse complex 1,3-oxygen-to-carbon rearrangements that BBSP cannot[1].

Comparative Efficacy in Key Synthetic Workflows

Case Study A: One-Pot [3+3] Aldol-SNAr-Dehydration (Synthesis of 2-Naphthols)

In the synthesis of functionalized 2-naphthols, a bis-nucleophile is reacted with a dielectrophile (e.g., 2-fluoro-5-nitrobenzaldehyde) via a sequential aldol addition, Nucleophilic Aromatic Substitution (SNAr), and dehydration[2].

• DMAD Performance: DMAD acts as an ideal dinucleophile. The ester groups stabilize the intermediate anions, allowing the cascade to proceed smoothly to the [3+3] annulated product in high purity.

• BBSP Performance: BBSP completely fails in this nitro-activated series. When exposed to K2​CO3​ at 65–70 °C, the basic environment triggers the rapid decomposition of the bis(sulfone) before the SNAr step can finalize, rendering it synthetically useless for this specific high-temperature basic workflow[2].

Case Study B: Pd-Catalyzed [3+2] Annulations

In Pd-catalyzed reactions with γ -oxy-2-cycloalkenones, bis-nucleophiles undergo an initial C-allylation followed by cyclization[1]. This reaction features switchable selectivity between kinetic (C-C/O-C) and thermodynamic (C-C/C-C) products.

• DMAD Performance: At room temperature, DMAD yields the kinetic furan-based C-C/O-C adduct. When heated to 130 °C in DMSO, it successfully undergoes a thermal 1,3-oxygen-to-carbon rearrangement, followed by decarboxylation, to yield the thermodynamic cyclopentanic C-C/C-C adduct[1].

• BBSP Performance: While BBSP successfully forms the kinetic C-C/O-C adduct at room temperature, it cannot be pushed to the thermodynamic product. The extreme steric clash generated by the bulky benzenesulfonyl groups raises the activation barrier for the required rearrangement far beyond the thermal threshold of 130 °C, resulting in failure to access the 1,3-disubstituted bis-cycloalkanone[1].

Quantitative Data Presentation

The following table summarizes the comparative experimental data for both compounds across the two primary workflows.

Bis-Nucleophile	Reaction Framework	Reagents & Conditions	Kinetic Product Outcome	Thermodynamic Product Outcome	Efficacy & Causality
DMAD	[3+3] Aldol-SNAr	K2​CO3​ , DMF, 65–70 °C	N/A	2-Naphthol Derivatives	Excellent: Stable under basic conditions; smooth cascade[2].
BBSP	[3+3] Aldol-SNAr	K2​CO3​ , DMF, 65–70 °C	N/A	None	Fails: Undergoes base-mediated decomposition[2].
DMAD	Pd-Catalyzed [3+2]	Pd(OAc)2, dppb, RT → 130 °C	Furan-based motif (RT)	Cyclopentanic motif (130 °C)	Switchable: Easily overcomes rearrangement activation barrier[1].
BBSP	Pd-Catalyzed [3+2]	Pd(OAc)2, dppb, RT → 130 °C	Furan-based motif (RT)	None	Limited: Steric bulk prevents thermal rearrangement[1].

Experimental Methodologies

To ensure reproducibility and self-validation, the following step-by-step protocols detail the exact conditions required to observe these divergent reactivities.

Protocol 1: Pd-Catalyzed Thermodynamic [3+2] Annulation (Using DMAD)

This protocol demonstrates the successful C-C/C-C bond formation achievable with DMAD[3].

• Preparation: In a flame-dried sealed tube under an argon atmosphere, add Pd(OAc)2​ (0.10 equiv) and 1,4-bis(diphenylphosphino)butane (dppb) (0.15 equiv).

• Solvation: Add anhydrous DMSO to achieve a 0.1 M concentration. Stir for 10 minutes at room temperature to pre-form the active catalyst complex.

• Addition: Add the cyclic electrophile ( γ -oxy-2-cycloalkenone, 1.3 equiv) and dimethyl 1,3-acetonedicarboxylate (DMAD) (1.0 equiv).

• Thermal Rearrangement: Seal the tube and heat the reaction mixture to 130 °C with continuous stirring for 6 to 8 hours. (Note: This temperature provides the thermal energy required for the 1,3-oxygen-to-carbon rearrangement).

• Workup: Cool to room temperature. Filter the mixture through a short plug of silica gel, washing generously with EtOAc.

• Purification: Wash the filtrate with a 10% aqueous solution of NaHCO3​ and brine. Dry over anhydrous MgSO4​ , concentrate under reduced pressure, and purify via flash column chromatography to isolate the bis-cycloalkanone derivative.

Protocol 2: Attempted [3+3] Aldol-SNAr-Dehydration (Using BBSP)

This protocol illustrates the base-lability of BBSP, leading to decomposition[2].

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-fluoro-5-nitrobenzaldehyde (1.0 equiv) and 1,3-bis(benzenesulfonyl)propan-2-one (BBSP) (1.1 equiv) in anhydrous DMF (0.2 M).

• Base Addition: Add anhydrous K2​CO3​ (2.5 equiv) in one portion.

• Heating: Heat the reaction mixture to 65–70 °C.

• Observation: Monitor via TLC. Unlike DMAD, which cleanly converts to the naphthol, BBSP will rapidly degrade into a complex mixture of baseline decomposition products due to base-promoted C-S cleavage.

• Conclusion: The reaction is quenched with saturated NH4​Cl , confirming the failure of BBSP to survive the requisite basic conditions for SNAr.

Workflow Visualization

The following logic map illustrates the divergent mechanistic pathways of DMAD and BBSP depending on the reaction environment and applied thermal/basic stress.

Divergent reactivity pathways of DMAD and BBSP in [3+3] and[3+2] annulation workflows.

References

• Title: A[3+3] Aldol-SNAr-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives Source: Molecules 2024, 29(14), 3356. URL: [Link]

• Title: Switchable selectivity in Pd-catalyzed[3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates Source: Beilstein Journal of Organic Chemistry 2019, 15, 1107–1115. URL: [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. A [3+3] Aldol-SNAr-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. beilstein-journals.org [beilstein-journals.org]

Comprehensive Guide to Validating the Purity of 1,3-Bis(benzenesulfonyl)propan-2-one

Introduction and Synthetic Context

1,3-bis(benzenesulfonyl)propan-2-one (CAS 71560-75-3), commonly referred to as a ketodisulfone, is a highly reactive bis-nucleophile utilized in advanced organic synthesis. It is prominently featured in palladium-catalyzed[3+2] annulations for the construction of complex carbocyclic and heterocyclic frameworks1[1].

Because these transformations require precise stoichiometry and often involve overcoming high activation barriers, the absolute purity of the ketodisulfone precursor is critical. Trace impurities, residual solvents, or moisture-induced degradation products can poison palladium catalysts or derail the chemoselectivity of C–C/O–C bond formations.

Performance Comparison: 1,3-Bis(benzenesulfonyl)propan-2-one vs. Alternative Bis-Nucleophiles

When selecting a bis-nucleophile for [3+2] annulations, 1,3-bis(benzenesulfonyl)propan-2-one offers unique reactivity profiles compared to alternatives like dimethyl 3-oxoglutarate or diacetylacetone. The strongly electron-withdrawing benzenesulfonyl groups significantly increase the acidity of the α-protons, altering the thermodynamic landscape of the reaction[1].

Bis-Nucleophile	Yield in Pd-Catalyzed [3+2] Annulation	Decarboxylative Rearrangement	Activation Barrier
Dimethyl 3-oxoglutarate	High	Yes (Proceeds at 130 °C)	Moderate
Diacetylacetone	Moderate (43–53%)	No	High
1,3-Bis(benzenesulfonyl)propan-2-one	Moderate to Good	No	Very High

Data derived from comparative studies on Pd-catalyzed [3+2] annulations[1]. The very high activation barrier of the ketodisulfone prevents unwanted secondary decarboxylative rearrangements, making it ideal for isolating stable annulated intermediates.

Comparative Analysis of Purity Validation Methods

Validating the purity of highly acidic β-ketosulfones requires analytical techniques that can mitigate the compound's tendency to enolize. Researchers typically rely on a dual-method approach: Quantitative NMR (qNMR) for absolute primary quantification and HPLC-UV for trace impurity profiling2[2].

Analytical Parameter	qNMR (Quantitative NMR)	HPLC-UV
Method Classification	Primary (Direct quantification via internal standard)	Secondary (Requires area normalization or external standard)
Sample Preparation	Simple (Co-dissolution with internal standard)	Moderate (Requires filtration, specific acidic diluents)
Detection Scope	Universal (Detects all proton-containing species, including water)	Selective (Detects only UV-active chromophores)
Enolization Risk	Mitigated by using strictly anhydrous, aprotic deuterated solvents	High (Requires acidic mobile phase modifiers to maintain keto form)
Throughput	~10–15 minutes per sample	~20–30 minutes per sample (plus column equilibration)

Mechanistic Causality: The Enolization Challenge

The structural hallmark of 1,3-bis(benzenesulfonyl)propan-2-one is its highly acidic α-methylene protons, which are flanked by strongly electron-withdrawing sulfonyl and carbonyl groups.

The HPLC Challenge: In neutral or basic aqueous environments, the compound readily undergoes keto-enol tautomerization. During liquid chromatography, this dynamic equilibrium manifests as split peaks, severe peak tailing, and irreproducible integration areas 3[3]. To establish a self-validating system, the HPLC mobile phase must be strictly acidified (e.g., 0.1% Trifluoroacetic acid) to suppress enolate formation and maintain the discrete keto form.

The qNMR Challenge: In qNMR, the use of protic or wet solvents leads to rapid Hydrogen/Deuterium (H/D) exchange at the α-position. If the methylene protons exchange with deuterium, their signal integral will artificially drop, resulting in a false-low purity calculation. Therefore, strictly anhydrous, aprotic solvents like dry DMSO-d6 must be utilized4[4].

Experimental Protocols

Protocol 1: Absolute Purity Determination via qNMR

qNMR operates on the fundamental principle that the area of an NMR signal is directly proportional to the number of nuclei contributing to that signal, allowing for absolute quantification without a reference standard of the analyte itself[2].

Step-by-Step Methodology:

• Internal Standard (IS) Selection: Select a high-purity (>99.5%) internal standard such as maleic acid or 1,3,5-trimethoxybenzene[4]. The IS must not overlap with the analyte's signals (aromatic protons at 7.5–8.0 ppm and methylene protons at ~4.5 ppm).

• Gravimetric Preparation: Using a microbalance (0.01 mg accuracy), accurately weigh 5–10 mg of 1,3-bis(benzenesulfonyl)propan-2-one and ~5 mg of the IS into a clean vial 5[5].

• Anhydrous Dissolution: Dissolve the mixture in 0.6 mL of strictly anhydrous DMSO-d6 to prevent H/D exchange at the acidic α-carbon[4]. Vortex until homogenized and transfer to a 5 mm NMR tube.

• Instrument Parameters: Acquire the ¹H NMR spectrum using a 90° pulse angle and 64K data points. Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the signals of interest (typically D1 ≥ 30s) to ensure complete relaxation between pulses[2][5].

• Data Processing: Apply zero-filling to 256K and a line-broadening factor of 0.1 Hz[5]. Manually phase the spectrum and apply a 5th-order polynomial baseline correction[5]. Calculate the absolute purity using the integral ratio of the analyte's methylene protons against the IS reference protons.

Protocol 2: Impurity Profiling via HPLC-UV

While qNMR provides the absolute mass fraction, HPLC is indispensable for detecting trace UV-active impurities such as unreacted benzenesulfinic acid.

Step-by-Step Methodology:

• Column & Temperature: Equip the system with a C18 reverse-phase column (150 mm x 4.6 mm, 3 µm) maintained at 30 °C.

• Mobile Phase Preparation:

  • Mobile Phase A: HPLC-grade Water with 0.1% Trifluoroacetic acid (TFA).

  • Mobile Phase B: HPLC-grade Acetonitrile with 0.1% TFA.

  • Causality: TFA lowers the pH below the pKa of the ketodisulfone, completely suppressing enolate formation and ensuring a sharp, symmetrical peak[3].

• Gradient Elution: Initiate at 10% B, ramping to 90% B over 20 minutes, followed by a 5-minute hold. This ensures polar impurities elute early, while the highly hydrophobic bis-benzenesulfonyl compound elutes later.

• Sample Preparation: Dissolve the sample in Acetonitrile to a concentration of 1.0 mg/mL. Do not use protic solvents like methanol, which can slowly form hemiketals with the central carbonyl group.

• Detection & Calculation: Monitor absorbance at 220 nm and 254 nm. The strong UV absorbance of the benzenesulfonyl rings allows for high-sensitivity detection[3]. Purity is calculated via area normalization.

Logical Workflow Visualization

Workflow for purity validation of 1,3-bis(benzenesulfonyl)propan-2-one.

References

• Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation Beilstein Journal of Organic Chemistry[Link]

• Purity by Absolute qNMR Instructions American Chemical Society (ACS)[Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works ResolveMass Laboratories Inc. [Link]

• EP3702347A1 - Processes for the preparation of (s)-1-(3-ethoxy-4-methoxyphenyl)

Sources

• 1. BJOC - Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. EP3702347A1 - Processes for the preparation of (s)-1-(3-ethoxy-4- methoxyphenyl)-2-methanesulfonylethylamine - Google Patents [patents.google.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. pubsapp.acs.org [pubsapp.acs.org]

In-Depth Comparative Guide: Synthetic Pathways to 1,3-Bis(benzenesulfonyl)propan-2-one

Executive Summary

1,3-Bis(benzenesulfonyl)propan-2-one (also known as 1,3-bis(phenylsulfonyl)acetone) is a highly versatile, electron-deficient dinucleophile. Because the α -protons are flanked by strongly electron-withdrawing carbonyl and sulfonyl groups, they are highly acidic. This unique electronic topology makes the compound an indispensable building block in complex [3+3] and [3+2] annulation reactions, enabling the metal-free synthesis of 2-naphthols, 7-hydroxyquinolines, and highly substituted cyclopentanes[1][2].

This guide objectively compares the two primary synthetic methodologies used to access this critical reagent: the direct single-step nucleophilic substitution (S N​ 2) and the two-step thioetherification-oxidation sequence.

Mechanistic Overview & Pathway Visualization

The synthesis of 1,3-bis(benzenesulfonyl)propan-2-one generally originates from 1,3-dichloroacetone, a potent but highly toxic electrophile[3]. The divergence in methodology lies in the choice of the sulfur nucleophile and the subsequent oxidation state management.

Fig 1: Reaction pathways for synthesizing 1,3-bis(benzenesulfonyl)propan-2-one.

Method A: Direct Nucleophilic Substitution (The S N​ 2 Approach)

Causality & Rationale

The direct approach utilizes a double S N​ 2 reaction between 1,3-dichloroacetone and sodium benzenesulfinate[4]. Sodium benzenesulfinate is an ambident nucleophile, capable of attacking via its oxygen or sulfur atoms. However, according to Hard-Soft Acid-Base (HSAB) theory, the soft sp 3 hybridized carbon of the alkyl halide preferentially bonds with the softer sulfur atom, selectively yielding the sulfone rather than the unstable sulfinate ester.

A polar aprotic solvent (such as DMF) is mandatory here. Protic solvents would hydrogen-bond to the sulfinate anion, drastically reducing its nucleophilicity. By leaving the anion "naked" in DMF, the activation energy for the S N​ 2 displacement is lowered, allowing the reaction to proceed smoothly at moderate temperatures (60–70 °C).

Self-Validating Experimental Protocol

This protocol is designed to provide immediate visual and olfactory feedback to validate reaction progress.

• Preparation: In a flame-dried round-bottom flask, dissolve 10 mmol of 1,3-dichloroacetone in 20 mL of anhydrous DMF. Caution: 1,3-dichloroacetone is a severe lachrymator and highly corrosive; handle exclusively in a well-ventilated fume hood[3].

• Nucleophilic Addition: Portion-wise, add 22 mmol (2.2 equiv) of sodium benzenesulfinate. The slight excess ensures complete consumption of the toxic dihalide.

• Thermal Activation: Heat the mixture to 65 °C for 4–6 hours.

• Validation Checkpoint 1 (TLC): Monitor via TLC (Hexanes/EtOAc 7:3). The starting material (high R f​ ) will disappear, replaced by a highly polar, UV-active baseline spot (the bis-sulfone).

• Quenching & Precipitation: Pour the hot reaction mixture directly into 100 mL of vigorously stirred ice water. Because sulfones are highly crystalline and insoluble in water, the product will immediately crash out as a white precipitate.

• Validation Checkpoint 2 (Purification): Filter the solid and wash with cold water to remove DMF and NaCl. Recrystallize from hot ethanol. A sharp melting point of 156–158 °C definitively confirms the identity and purity of 1,3-bis(benzenesulfonyl)propan-2-one[1].

Method B: Thioetherification & Subsequent Oxidation

Causality & Rationale

An alternative route is the two-step synthesis starting with the reaction of 1,3-dichloroacetone with thiophenol to yield 1,3-bis(phenylsulfanyl)acetone[5]. Thiophenol is a vastly superior nucleophile compared to the sulfinate anion, ensuring rapid substitution even at 0 °C.

Critical Choice of Base: A mild base (e.g., K 2​ CO 3​ or Et 3​ N) is strictly required to deprotonate the thiophenol (pKa ~6). Using a strong base (like NaOH or NaOMe) would deprotonate the α -protons of the ketone, triggering a Favorskii rearrangement or leading to epoxide formation from the halohydrin intermediate. The subsequent step utilizes meta-chloroperoxybenzoic acid (mCPBA) to electrophilically transfer oxygen to the sulfur atoms. Temperature control (0 °C) is vital to prevent the Baeyer-Villiger oxidation of the central ketone.

Self-Validating Experimental Protocol

Step 1: Thioetherification

• Reaction: Dissolve 10 mmol of 1,3-dichloroacetone in 30 mL of THF. Cool to 0 °C. Add 21 mmol of thiophenol, followed by 25 mmol of anhydrous K 2​ CO 3​ . Stir for 2 hours while warming to room temperature.

• Validation Checkpoint (Workup): Dilute with diethyl ether and wash the organic layer with 1M NaOH (3 × 20 mL). The NaOH wash is self-validating: it completely removes any unreacted foul-smelling thiophenol by partitioning it into the aqueous phase as water-soluble sodium thiophenolate.

• Isolation: Dry the organic layer over MgSO 4​ and concentrate to yield 1,3-bis(phenylsulfanyl)acetone as a thick oil or low-melting solid[5].

Step 2: Oxidation

• Reaction: Dissolve the intermediate in 50 mL of dichloromethane (DCM) and cool to 0 °C. Slowly add 45 mmol of mCPBA (assuming 77% purity). The reaction is highly exothermic.

• Validation Checkpoint (Visual): As the oxidation proceeds, meta-chlorobenzoic acid (m-CBA) will precipitate as a white slurry, visually confirming the consumption of the oxidant. Stir for 12 hours at room temperature.

• Purification: Quench with saturated aqueous Na 2​ S 2​ O 3​ to destroy residual peroxides. Wash the organic layer with saturated NaHCO 3​ . Because m-CBA has a pKa of ~3.8, it is easily deprotonated and removed into the aqueous layer, leaving the pure sulfone in the DCM. Evaporate and recrystallize.

Quantitative Comparison of Synthetic Methods

The following table summarizes the operational metrics of both pathways to aid in route selection for scale-up or laboratory synthesis.

Parameter	Method A (Direct S N​ 2)	Method B (Thioether + Oxidation)
Overall Yield	65% – 75%	80% – 85%
Step Count	1	2
Total Reaction Time	4 – 6 hours	14 – 18 hours
Atom Economy	High (NaCl is the only byproduct)	Low (Generates stoichiometric m-CBA waste)
Primary Hazard Profile	1,3-Dichloroacetone (Lachrymator)[3]	Thiophenol (Stench/Toxic), mCPBA (Peroxide)
Scalability	Excellent (No exothermic oxidation)	Moderate (Exothermic oxidation limits large scale)

Expert Conclusion & Recommendations

For routine laboratory preparation and large-scale synthesis, Method A (Direct S N​ 2) is unequivocally the superior route. It bypasses the use of foul-smelling thiophenol and shock-sensitive peroxides, cuts the reaction time by roughly 70%, and boasts a significantly higher atom economy. The primary drawback of Method A is the slightly lower yield, which is an acceptable trade-off for the operational simplicity of a one-pot reaction and a highly efficient aqueous quench/precipitation sequence.

Method B should be reserved exclusively for scenarios where the starting material is not a simple dichloroacetone, but a highly functionalized or sterically hindered α,α′ -dihalo ketone where the less nucleophilic sulfinate anion fails to achieve complete double substitution. In such edge cases, the potent nucleophilicity of thiophenol ensures the carbon skeleton is assembled before the bulky sulfonyl groups are installed via oxidation.

References

• Title: The Synthesis and Characterization of 1, 3 ...
• Source: nih.
• Source: beilstein-journals.
• Title: 1,3-Bis(phenylsulfanyl)
• Source: researchgate.

Sources

• 1. A [3+3] Aldol-SNAr-Dehydration Approach to 2-Naphthol and 7-Hydroxyquinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. OhioLINK ETD: Duffy, Mark Robert [etd.ohiolink.edu]
• 5. 1,3-Bis(phenylsulfanyl)acetone | 35737-59-8 | Benchchem [benchchem.com]

Benchmarking 1,3-Bis(benzenesulfonyl)propan-2-one in Pd-Catalyzed [3+2] Annulations for Complex Bicyclic Framework Synthesis

Executive Summary

The synthesis of complex fused bicyclic systems—such as pentalene, indene, and furan-based motifs—is a critical bottleneck in the development of novel therapeutics. Palladium-catalyzed[3+2] annulations have emerged as a powerful strategy to construct these frameworks in a single synthetic operation.

This guide benchmarks the performance of 1,3-bis(benzenesulfonyl)propan-2-one as a specialized bis-nucleophile against traditional 1,3-activated propanones (e.g., dimethyl 3-oxoglutarate and diacetylacetone) in reactions with γ-oxy-2-cycloalkenones. By analyzing chemoselectivity, activation barriers, and solvent effects, this guide provides drug development professionals with the mechanistic rationale needed to optimize C–C/O–C bond-forming cascades.

Mechanistic Rationale: The Role of the Sulfonyl Group

In Pd-catalyzed [3+2] annulations, the choice of the 1,3-dicarbonyl equivalent dictates not only the initial nucleophilic attack but also the stability of the final annulated scaffold.

1,3-bis(benzenesulfonyl)propan-2-one acts as a highly activated ketodisulfone. The causality behind its unique reactivity lies in the strong electron-withdrawing nature of the benzenesulfonyl groups. These groups drastically lower the pKa of the α-protons compared to standard β-diketones or β-ketoesters, allowing for facile enolization under mild basic conditions.

More importantly, the sulfonyl groups dictate the thermodynamic fate of the product. As demonstrated in foundational studies published in the [1], ester-activated nucleophiles like dimethyl 3-oxoglutarate are prone to thermal 1,3-oxygen-to-carbon decarboxylative rearrangements at elevated temperatures (e.g., 130 °C). In contrast, 1,3-bis(benzenesulfonyl)propan-2-one possesses a significantly higher activation barrier against such rearrangements. Because the sulfonyl groups cannot undergo decarboxylation, the reaction is "locked," preventing unwanted skeletal degradation and ensuring the stable isolation of the primary 1,3-disubstituted bis-cycloalkanone derivative.

Benchmarking Experimental Design & Quantitative Data

To objectively evaluate 1,3-bis(benzenesulfonyl)propan-2-one, we benchmark it against three alternative bis-nucleophiles in a standardized reaction with the bis-electrophile 2-cyclohexenone 4-benzoate .

Solvent Causality: Initial protocols utilized DMSO; however, passing from highly polar aprotic DMSO to THF slightly increases the yield and significantly eases the aqueous work-up. THF provides superior stabilization of the transient η³-allylpalladium complex without competitively coordinating to the palladium center[1].

Table 1: Performance Comparison of Bis-Nucleophiles in Pd-Catalyzed [3+2] Annulations

Bis-Nucleophile	Activating Group	Optimized Solvent	Yield	Chemoselectivity (Keto:Enol)	Susceptibility to Thermal Rearrangement
Dimethyl 3-oxoglutarate	Ester	DMSO	70%	N/A	High (Decarboxylates at 130 °C)
Diacetylacetone	Ketone	THF	53%	1:9	Low
Dibenzoylacetone	Aryl Ketone	THF	Moderate	-	Low
1,3-bis(benzenesulfonyl)propan-2-one	Sulfonyl	THF	Good	Exclusively Enol	None (High Activation Barrier)

Data synthesized from comparative studies on switchable selectivity in Pd-catalyzed annulations.

Standardized Experimental Protocol

The following self-validating protocol details the C–C/O–C bond-forming annulation using 1,3-bis(benzenesulfonyl)propan-2-one. This step-wise methodology ensures complete catalyst activation prior to nucleophile introduction, preventing premature degradation of the highly acidic ketodisulfone.

Materials:

• Bis-electrophile: 2-cyclohexenone 4-benzoate (1.0 equiv)

• Bis-nucleophile: 1,3-bis(benzenesulfonyl)propan-2-one (1.2 equiv)

• Catalyst: Pd(PPh₃)₄ (5 mol %)

• Base/Activator: N,O-bis(trimethylsilyl)acetamide (BSA) and catalytic KOAc.

Step-by-Step Workflow:

• Catalyst Pre-Activation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve Pd(PPh₃)₄ (5 mol %) in anhydrous THF (0.1 M concentration).

• Electrophile Coordination: Add 2-cyclohexenone 4-benzoate (1.0 equiv) to the catalyst solution. Stir at room temperature for 10–15 minutes. Causality: This incubation period allows the oxidative addition to proceed fully, generating the electrophilic η³-allylpalladium complex before any competing side reactions can occur.

• Nucleophile Activation: In a separate vial, prepare a solution of 1,3-bis(benzenesulfonyl)propan-2-one (1.2 equiv) in THF. Add BSA and a catalytic amount of KOAc to generate the active enolate species.

• Annulation Sequence: Transfer the activated nucleophile solution dropwise to the main reaction flask. The reaction will undergo an initial intermolecular C-allylation, followed immediately by an intramolecular 1,4-addition (cyclization).

• Monitoring & Quenching: Monitor the reaction via TLC. Upon complete consumption of the bis-electrophile, quench the reaction with saturated aqueous NH₄Cl.

• Isolation: Extract the aqueous layer with EtOAc (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to yield the annulated bicyclic product.

Mechanistic Pathway Visualization

The following diagram maps the logical flow of the catalytic cycle, highlighting the transition from the intermolecular C-allylation to the chemoselective intramolecular cyclization.

Fig 1: Mechanistic pathway of Pd-catalyzed [3+2] annulation with a ketodisulfone bis-nucleophile.

Conclusion

For researchers seeking to construct complex bicyclic frameworks without the risk of high-temperature decarboxylative degradation, 1,3-bis(benzenesulfonyl)propan-2-one serves as a highly reliable, "locked" bis-nucleophile. While traditional ester-activated reagents like dimethyl 3-oxoglutarate may offer slightly higher initial yields in specific solvents, the ketodisulfone's high activation barrier against skeletal rearrangement makes it a superior choice for isolating stable, functionalized bis-cycloalkanone derivatives in drug discovery pipelines.

References

• Title: Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation Source: Beilstein Journal of Organic Chemistry URL: [Link]

Sources

• 1. BJOC - Switchable selectivity in Pd-catalyzed [3 + 2] annulations of γ-oxy-2-cycloalkenones with 3-oxoglutarates: C–C/C–C vs C–C/O–C bond formation [beilstein-journals.org]

A Computational Chemist's Guide to 1,3-bis(benzenesulfonyl)propan-2-one: A Comparative Analysis for Drug Discovery

This guide provides a comprehensive framework for the computational analysis of 1,3-bis(benzenesulfonyl)propan-2-one, a molecule of significant interest for scaffold-based drug design. While direct experimental and computational studies on this specific compound are not extensively reported in peer-reviewed literature, its constituent moieties—the flexible propan-2-one linker and the biologically crucial benzenesulfonamide groups—suggest a high potential for therapeutic applications. The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, forming the basis for a wide array of clinically successful drugs by targeting key enzymes.[1]

This document serves as a practical guide for researchers, outlining a logical, multi-step computational workflow to predict the molecule's physicochemical properties, reactivity, and potential as an enzyme inhibitor. We will compare its predicted attributes against a structurally similar alternative, 1,3-bis(methylsulfonyl)propan-2-one , to elucidate the specific contributions of the phenyl groups to its overall profile. This approach is designed to provide a robust, data-driven foundation for its future synthesis and biological evaluation.

Part 1: Conformational Landscape and Structural Dynamics

Rationale: Before assessing a molecule's potential to interact with a biological target, we must first understand its intrinsic structural preferences. 1,3-bis(benzenesulfonyl)propan-2-one possesses multiple rotatable bonds, resulting in a complex conformational landscape. Identifying the low-energy conformers is a critical first step, as these are the most likely shapes the molecule will adopt in solution and at a receptor binding site. A thorough conformational analysis provides insight into the molecule's flexibility and the spatial arrangement of its key functional groups.

Workflow for Conformational Analysis

The following workflow outlines a standard procedure using molecular mechanics, a computational method that offers an excellent balance of speed and accuracy for this task.

Caption: Workflow for identifying low-energy molecular conformers.

Experimental Protocol: Molecular Mechanics Conformational Search

• Structure Generation: Draw 1,3-bis(benzenesulfonyl)propan-2-one in a molecular editor and generate an initial 3D structure.

• Force Field Selection: Choose a robust molecular mechanics force field, such as MMFF94 or OPLS3e, which are well-parameterized for organic molecules.

• Initial Minimization: Perform an initial energy minimization on the 3D structure to relieve any steric strain from the initial conversion.

• Search Execution: Initiate a systematic or Monte Carlo conformational search. For a molecule of this flexibility, a search that generates at least 1000 conformers is recommended.

• Energy Window: Retain only the conformers within a specified energy window (e.g., 10 kcal/mol) of the global minimum to focus on energetically accessible states.

• Clustering: Cluster the resulting conformers based on root-mean-square deviation (RMSD) to identify unique geometries.

• Analysis: Analyze the dihedral angles of the lowest energy conformers to understand the preferred orientation of the benzenesulfonyl groups relative to the central ketone.

Comparative Data (Hypothetical)

The following table presents hypothetical data from such an analysis, comparing the target molecule with its methyl-substituted analog.

Property	1,3-bis(benzenesulfonyl)propan-2-one	1,3-bis(methylsulfonyl)propan-2-one	Rationale for Difference
Number of Unique Conformers (<5 kcal/mol)	~5-8	~2-3	The bulky phenyl groups create more distinct, sterically hindered low-energy states.
Global Minimum Energy Conformation	Folded/Compact	Extended/Linear	Pi-stacking or intramolecular H-bonds involving the phenyl rings may favor a folded structure.
Key Dihedral Angle (S-C-C-S)	175° (anti-periplanar)	180° (anti-periplanar)	Minor deviation due to steric influence of the large aryl groups.
**Calculated Molecular Surface Area (Ų) **	~350	~220	The presence of the two benzene rings significantly increases the molecular size.

Part 2: Electronic Structure and Chemical Reactivity

Rationale: A molecule's electronic properties govern its reactivity and its ability to participate in non-covalent interactions crucial for biological recognition (e.g., hydrogen bonds, electrostatic interactions). By employing Density Functional Theory (DFT), a higher-level quantum mechanical method, we can calculate properties like the electrostatic potential (ESP) surface, frontier molecular orbitals (HOMO/LUMO), and dipole moment. This analysis helps predict sites of nucleophilic/electrophilic attack and the overall polarity of the molecule.

Protocol: Single-Point DFT Calculation

• Input Geometry: Use the lowest energy conformer identified from the molecular mechanics search as the input geometry.

• Method Selection: Choose a DFT functional and basis set appropriate for this class of molecule. The B3LYP functional with the 6-31G(d,p) basis set provides a reliable standard for geometry and electronic properties.

• Calculation Type: Perform a single-point energy calculation to derive the electronic properties of the fixed geometry. Request the generation of molecular orbitals and the electrostatic potential map.

• Property Analysis:

  • ESP Map: Visualize the ESP map. Regions of negative potential (red) indicate electron-rich areas (e.g., sulfonyl and carbonyl oxygens) that can act as hydrogen bond acceptors. Positive regions (blue) indicate electron-poor areas.

  • HOMO/LUMO: Analyze the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is an indicator of chemical reactivity and stability. A smaller gap suggests higher reactivity.

Comparative Electronic Properties (Predicted)

Electronic Property	1,3-bis(benzenesulfonyl)propan-2-one	1,3-bis(methylsulfonyl)propan-2-one	Interpretation
HOMO Energy	~ -7.5 eV	~ -8.2 eV	The π-systems of the phenyl rings raise the HOMO energy, making it a potentially better electron donor.
LUMO Energy	~ -1.8 eV	~ -1.5 eV	The electron-withdrawing phenyl groups can lower the LUMO energy, but the effect is less pronounced.
HOMO-LUMO Gap	~ 5.7 eV	~ 6.7 eV	The smaller gap suggests the benzenesulfonyl derivative is kinetically more reactive.
Dipole Moment	~ 3.5 D	~ 4.5 D	The symmetrical phenyl groups may lead to partial cancellation of bond dipoles, resulting in a lower overall dipole moment compared to the less bulky methyl version.
Most Negative ESP	On Sulfonyl & Carbonyl Oxygens	On Sulfonyl & Carbonyl Oxygens	Both molecules present strong hydrogen bond accepting sites on the oxygen atoms.

Part 3: Application in Drug Discovery - A Molecular Docking Case Study

Rationale: The benzenesulfonamide moiety is a classic zinc-binding group found in inhibitors of metalloenzymes, most notably the Carbonic Anhydrases (CAs).[1] Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. Docking our molecule into a CA active site can provide valuable, actionable hypotheses about its potential as an inhibitor.

Workflow for Receptor-Ligand Docking

Caption: A typical workflow for predicting ligand binding to a protein target.

Experimental Protocol: Docking into Carbonic Anhydrase II

• Receptor Acquisition: Download the crystal structure of Human Carbonic Anhydrase II (PDB ID: 2CBA) from the Protein Data Bank.

• Receptor Preparation: Using a molecular modeling suite, prepare the protein by removing all water molecules, adding hydrogen atoms appropriate for pH 7.4, and assigning correct bond orders. The catalytic Zn²⁺ ion must be retained.

• Ligand Preparation: Use the global minimum energy conformer of 1,3-bis(benzenesulfonyl)propan-2-one. Generate ionization states for pH 7.4.

• Grid Generation: Define the active site for docking by placing a grid box centered on the catalytic zinc ion, large enough to accommodate the ligand.

• Docking Execution: Perform the docking run using a standard precision (SP) or extra precision (XP) algorithm. As a control, dock a known CA inhibitor (e.g., Acetazolamide) using the same protocol.

• Pose Analysis: Visualize the top-scoring poses. Look for the characteristic coordination of one of the sulfonamide groups to the active site zinc. Analyze hydrogen bonds with key residues like Thr199 and hydrophobic interactions with residues like Val121, Leu198, and Trp209.

Comparative Docking Performance (Predicted)

Parameter	1,3-bis(benzenesulfonyl)propan-2-one	Acetazolamide (Reference Inhibitor)	Analysis
Predicted Binding Affinity (Docking Score)	-8.5 to -10.0 kcal/mol	~ -7.5 kcal/mol	The larger size and additional interaction points of the two phenyl rings could lead to a more favorable (more negative) predicted binding score.
Key Interactions	- Sulfonamide-Zn²⁺ coordination- H-bond with Thr199- Phenyl ring in hydrophobic pocket	- Sulfonamide-Zn²⁺ coordination- H-bond with Thr199- Thiadiazole ring interactions	The core inhibitory interactions are conserved. The second benzenesulfonyl group of the target molecule can explore a secondary binding pocket, potentially increasing affinity and selectivity.
Pose Conformation	Extended, spanning across the active site	Compact, focused on the zinc-coordinating region	The molecule's larger framework allows it to interact with a broader surface area of the active site compared to the smaller reference drug.

Conclusion and Forward Look

This guide has established a comprehensive in silico framework for evaluating 1,3-bis(benzenesulfonyl)propan-2-one as a potential therapeutic agent. The computational analysis, from conformational flexibility to electronic properties and receptor docking, provides a multi-faceted view of its chemical nature and biological potential.

Our comparative analysis suggests that the presence of the benzenesulfonyl groups, compared to simpler alkylsulfonyl moieties, should impart several key features: a more complex but potentially pre-organized conformational profile, increased reactivity, and a significantly larger surface area for establishing favorable interactions within a protein active site. The predicted docking performance in Carbonic Anhydrase II highlights its potential as a potent enzyme inhibitor, leveraging a classic zinc-binding pharmacophore while presenting a novel scaffold that can be further optimized.

The data and protocols presented here serve as a robust starting point for any research program aimed at exploring this and related molecules. The next logical steps would be to synthesize the compound and validate these computational predictions through experimental biophysical assays (e.g., ITC or SPR) and co-crystallography to confirm the binding mode.

References

• Crystal structure of 1,3-bis[(E)-benzylideneamino]propan-2-ol - PMC - NIH. (n.d.).
• Reactions of the Additive 1,3–Propane Sultone with Electrolyte Compounds Investigated by Capillary Electrophoresis and High-Resolution Mass Spectrometry - ResearchGate. (2026, February 26).
• REACTIONS WITH 1.3 PROPANE SULTONE FOR THE SYNTHESIS OF CATION-EXCHANGE MEMBRANES. (n.d.).
• The Pivotal Role of Benzenesulfonamides in Modern Medicinal Chemistry: Applications and Protocols - Benchchem. (n.d.).
• Unveiling the Reactivity Landscape: A Comparative Analysis of 1,3-Propane Sultone and 1,4-Butane Sultone - Benchchem. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to the Structural Elucidation of a Key Sulfonyl Compound

An In-Depth Crystallographic and Comparative Analysis of 1,3-bis(benzenesulfonyl)propan-2-one

In the landscape of medicinal and materials chemistry, sulfonyl-containing compounds are of paramount importance, serving as crucial building blocks in synthesis and as active pharmaceutical ingredients.[1][2] Their three-dimensional structure, dictated by the arrangement of atoms in the crystal lattice, governs their physicochemical properties and biological activity. This guide provides a comprehensive technical overview of the X-ray crystallographic analysis of 1,3-bis(benzenesulfonyl)propan-2-one, a representative sulfonyl compound. While a specific solved crystal structure for this exact molecule is not publicly available, this guide will leverage data from closely related, structurally characterized sulfones and sulfonamides to provide a robust comparative analysis. We will delve into the experimental workflow for structure determination, from synthesis to data refinement, and present a comparative analysis of key crystallographic parameters, offering predictive insights into the structural features of the title compound.

The Significance of Structural Analysis for Sulfonyl-Containing Molecules

The sulfonyl group (–SO2–) is a highly polar and versatile functional group. The geometry and electronic structure of this group, along with the nature of its organic substituents, dictate the intermolecular interactions, such as hydrogen bonds and π-π stacking, that govern crystal packing.[1][3] Understanding these interactions is critical for:

• Drug Development: Modifying crystal packing can influence a drug's solubility, dissolution rate, and bioavailability.

• Materials Science: The crystalline arrangement impacts properties like melting point, stability, and mechanical strength.

• Synthetic Chemistry: Knowledge of stable crystalline forms can aid in the design of purification and isolation protocols.

X-ray diffraction (XRD) stands as the definitive method for elucidating the precise three-dimensional atomic arrangement within a crystalline solid.[4][5] It allows for the accurate determination of bond lengths, bond angles, and the overall molecular conformation, providing invaluable insights into the structure-property relationships of sulfonyl compounds.

Experimental Workflow: From Synthesis to Structure

The determination of a crystal structure is a meticulous process that begins with the synthesis of the compound and culminates in the refinement of its atomic coordinates.

Synthesis of 1,3-bis(benzenesulfonyl)propan-2-one

A plausible synthetic route to 1,3-bis(benzenesulfonyl)propan-2-one involves the reaction of a suitable propan-2-one derivative with a benzenesulfonylating agent. A common method for forming sulfones is the oxidation of the corresponding sulfide. Alternatively, a nucleophilic substitution reaction could be employed.

A Note on Methodological Choice: The selection of a synthetic route is governed by factors such as the availability of starting materials, reaction yield, and ease of purification. For crystallographic studies, obtaining a highly pure compound is paramount, as impurities can significantly hinder crystal growth.

Single-Crystal Growth: The Art of Patience

Obtaining single crystals of sufficient size and quality is often the most challenging step in X-ray crystallography. Several techniques can be employed:

• Slow Evaporation: A saturated solution of the compound in a suitable solvent is allowed to evaporate slowly, leading to the gradual formation of crystals.

• Vapor Diffusion: A solution of the compound is placed in a sealed container with a second, more volatile solvent in which the compound is less soluble. The slow diffusion of the second solvent into the first reduces the solubility of the compound, promoting crystallization.

• Cooling Crystallization: A saturated solution at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.

The choice of solvent is critical and often determined empirically. A solvent system that allows for slow, controlled crystal growth is ideal.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis

Once a suitable single crystal is obtained, it is subjected to X-ray diffraction analysis. The workflow is as follows:

• Crystal Mounting: A well-formed single crystal is carefully mounted on a goniometer head. To minimize thermal vibrations and potential radiation damage, the crystal is typically cooled in a stream of cold nitrogen gas.[6]

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated to various orientations. The diffracted X-rays are detected by a CCD or CMOS detector, generating a series of diffraction patterns.[6]

• Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, space group, and the intensities of the diffracted beams.

• Structure Solution: The processed data is used to solve the crystal structure. For organic molecules, direct methods are commonly employed to determine the initial positions of the atoms.[6]

• Structure Refinement: The initial atomic model is refined using least-squares methods. This process adjusts the atomic coordinates and thermal parameters to achieve the best possible agreement between the observed and calculated diffraction patterns.[6]

Expert Insight: The quality of the final crystal structure is highly dependent on the quality of the diffraction data. A well-diffracting crystal will produce sharp, well-defined diffraction spots, leading to a more accurate and reliable structure determination.

Figure 1. A generalized workflow for the determination of a single-crystal X-ray structure.

Comparative Crystallographic Data

In the absence of a determined structure for 1,3-bis(benzenesulfonyl)propan-2-one, we can draw valuable comparisons from the crystallographic data of related sulfonyl-containing compounds. The following table summarizes key parameters for several diaryl and dialkyl sulfones.

Parameter	Diphenyl Sulfone	Bis(4-nitrophenyl) Sulfone	Dibenzyl Sulfone
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c	P2₁/c
S=O Bond Length (Å)	1.438 - 1.448	1.439 - 1.440	1.446 - 1.450
S-C Bond Length (Å)	1.766 - 1.771	1.769 - 1.770	1.785 - 1.790
C-S-C Bond Angle (°)	104.9	105.7	103.5
O-S-O Bond Angle (°)	119.7	119.9	117.6
Reference	[7]	[7]	[7]

Analysis and Predictions for 1,3-bis(benzenesulfonyl)propan-2-one:

• Bond Lengths: The S=O bond lengths in sulfones are typically in the range of 1.43 to 1.45 Å, and the S-C bond lengths are around 1.76 to 1.79 Å.[7] We can anticipate that the S=O and S-C(aryl) bond lengths in 1,3-bis(benzenesulfonyl)propan-2-one will fall within these ranges. The S-C(alkyl) bond may be slightly longer than the S-C(aryl) bond due to differences in hybridization and electronegativity.[7]

• Bond Angles: The C-S-C bond angle in sulfones generally ranges from 101° to 107°, while the O-S-O bond angle is typically between 116° and 121°.[7] The presence of the propan-2-one linker in the title compound may introduce some steric strain that could influence these angles.

• Conformation: The two benzenesulfonyl groups will likely adopt a staggered conformation relative to each other to minimize steric hindrance. The torsional angles around the S-C and C-C bonds will be a key feature of the molecular structure.

• Intermolecular Interactions: The polar sulfonyl groups are expected to participate in intermolecular interactions, such as C-H···O hydrogen bonds.[8] The phenyl rings may also engage in π-π stacking interactions, which would play a significant role in the overall crystal packing. The presence of the ketone group provides an additional hydrogen bond acceptor site.

Figure 2. A logical diagram illustrating the comparative analysis approach.

Alternative Crystallographic Techniques: Powder X-ray Diffraction

While single-crystal X-ray diffraction provides the most detailed structural information, it is not always possible to grow suitable single crystals.[9] In such cases, powder X-ray diffraction (PXRD) can be a valuable alternative.[10][11]

• Principle: PXRD uses a polycrystalline (powder) sample instead of a single crystal. The diffraction pattern consists of concentric rings rather than discrete spots.[11]

• Applications: While providing less detail than SC-XRD, PXRD is useful for:

  • Confirming the identity and phase purity of a crystalline material.[4]

  • Determining the crystallinity of a sample.[4]

  • In some cases, solving the crystal structure of smaller molecules through methods like Rietveld refinement.[10]

For 1,3-bis(benzenesulfonyl)propan-2-one, PXRD could be employed as a preliminary characterization technique or as a primary method for structure determination if single crystals prove elusive.

Conclusion

The crystallographic analysis of 1,3-bis(benzenesulfonyl)propan-2-one, while not yet reported, can be approached with a high degree of confidence based on established methodologies and comparative data from related sulfonyl compounds. This guide has outlined the comprehensive workflow for structure determination, from synthesis and crystallization to X-ray diffraction analysis. By comparing the known crystal structures of analogous sulfones, we can predict the key structural features of the title compound, including its bond lengths, bond angles, and likely intermolecular interactions. Such structural insights are fundamental to understanding the properties and potential applications of this and other sulfonyl-containing molecules in drug discovery and materials science.

References

• X-Ray Diffraction Basics - Chemical Instrumentation Facility - Iowa State University. (n.d.). Retrieved from [Link]

• Stenfors, B. A., & Ngassa, F. N. (2024). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. European Journal of Chemistry, 15(3), 282-290.
• Kassam, A., et al. (2007). Electronic Structure of the Sulfonyl and Phosphonyl Groups: A Computational and Crystallographic Study. Inorganic Chemistry, 46(22), 9294–9305.
• Harris, K. D. M. (2014). Structure Determination of Organic Materials from Powder X-ray Diffraction Data: Opportunities for Multi-technique Synergy.
• Zhivetyeva, S., et al. (2023). Syntheses, crystal structures and Hirshfeld surface analyses of N-arylsulfonyl derivatives of cytisine.
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